4'-Trifluoromethoxy-biphenyl-4-carboxylic acid

• CAS: 728919-11-7

Core Science & Biosynthesis

4'-Trifluoromethoxy-biphenyl-4-carboxylic acid molecular weight

An In-depth Technical Guide to 4'-Trifluoromethoxy-biphenyl-4-carboxylic Acid: Synthesis, Characterization, and Applications in Drug Discovery

Executive Summary

This guide provides a comprehensive technical overview of 4'-Trifluoromethoxy-biphenyl-4-carboxylic acid, a fluorinated organic compound of significant interest to the pharmaceutical and material science industries. Biphenyl carboxylic acids serve as privileged scaffolds in medicinal chemistry, forming the core structure of numerous therapeutic agents.[1] The incorporation of a trifluoromethoxy (-OCF3) group can significantly enhance a molecule's metabolic stability, lipophilicity, and cell membrane permeability, making it a highly desirable feature in modern drug design.[2]

This document, intended for researchers, chemists, and drug development professionals, details the fundamental physicochemical properties of this compound, including its molecular weight. It provides an in-depth, field-proven protocol for its synthesis via the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction, explaining the causal reasoning behind key experimental choices. Furthermore, it establishes a self-validating framework for analytical characterization and quality control using modern spectroscopic and chromatographic techniques. Finally, it explores the compound's application as a critical building block in the development of advanced therapeutic agents, referencing its integration into molecules targeting key biological pathways.

Molecular Characteristics and Physicochemical Properties

4'-Trifluoromethoxy-biphenyl-4-carboxylic acid belongs to a class of compounds where the biphenyl backbone provides a rigid, yet conformationally adaptable, scaffold for interacting with biological targets. The carboxylic acid moiety often serves as a key hydrogen bonding group or a handle for further chemical modification, while the trifluoromethoxy group modulates its electronic and pharmacokinetic properties.[2][3]

Molecular Structure

The structure consists of two phenyl rings linked by a single bond. One ring is substituted with a carboxylic acid group at the 4-position, and the other is substituted with a trifluoromethoxy group at the 4'-position.

Caption: Molecular structure of 4'-Trifluoromethoxy-biphenyl-4-carboxylic acid.

Quantitative Data Summary

The fundamental properties of the molecule are summarized below. The molecular weight is calculated based on its chemical formula.

Property	Value	Source
Chemical Formula	C₁₄H₉F₃O₃	Calculated
Molecular Weight	282.22 g/mol	Calculated
IUPAC Name	4'-(Trifluoromethoxy)-[1,1'-biphenyl]-4-carboxylic acid	IUPAC Nomenclature
Monoisotopic Mass	282.05038 g/mol	Calculated
Hydrogen Bond Donors	1	Calculated
Hydrogen Bond Acceptors	4	Calculated
Appearance	White to off-white solid	Expected

Synthesis and Purification

The construction of the biphenyl core is most efficiently achieved via the Suzuki-Miyaura cross-coupling reaction, a Nobel Prize-winning methodology renowned for its high yields, tolerance of diverse functional groups, and operational simplicity.[4] This palladium-catalyzed reaction forms a carbon-carbon bond between an aryl halide and an aryl boronic acid.[1][5]

Rationale for Synthetic Strategy

The chosen strategy involves coupling methyl 4-bromobenzoate with 4-(trifluoromethoxy)phenylboronic acid, followed by saponification of the resulting ester to yield the target carboxylic acid.

• Starting Material Selection : Methyl 4-bromobenzoate is used instead of the free carboxylic acid to prevent potential side reactions and improve solubility in the organic solvent. 4-(Trifluoromethoxy)phenylboronic acid is a commercially available and stable boronic acid derivative.

• Catalyst Choice : A palladium catalyst is essential for the reaction.[5] While several options exist, Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] is a reliable choice for this transformation. For larger-scale synthesis, using Pd/C can be more cost-effective and simplifies catalyst removal.[6]

• Base and Solvent System : An aqueous base, such as potassium carbonate (K₂CO₃) or sodium carbonate (Na₂CO₃), is required to activate the boronic acid for transmetalation to the palladium center.[5] A biphasic solvent system like 1,4-dioxane and water ensures that both the organic-soluble aryl halide and the water-soluble base can interact effectively.[7]

Detailed Experimental Protocol: Synthesis

Step 1: Suzuki-Miyaura Coupling

• To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add methyl 4-bromobenzoate (1.0 eq.), 4-(trifluoromethoxy)phenylboronic acid (1.1 eq.), and potassium carbonate (2.0 eq.).

• Evacuate and backfill the flask with an inert gas (e.g., Nitrogen or Argon) three times. This step is critical to prevent the oxidation and deactivation of the palladium catalyst.

• Add 1,4-dioxane and water in a 4:1 ratio to the flask. The mixture should be stirred to ensure proper mixing.

• Add the palladium catalyst, Pd(PPh₃)₄ (0.02 eq.), to the reaction mixture.

• Heat the mixture to 80-90 °C and stir vigorously for 12-16 hours.[7] Reaction progress should be monitored by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[7]

Step 2: Saponification (Ester Hydrolysis)

• Once the coupling reaction is complete, cool the mixture to room temperature.

• Add a solution of sodium hydroxide (2.0 eq.) in methanol/water.

• Stir the mixture at room temperature for 4-6 hours until the ester is fully hydrolyzed (monitored by TLC/LC-MS).

Detailed Experimental Protocol: Work-up and Purification

• Solvent Removal : Concentrate the reaction mixture under reduced pressure to remove the bulk of the organic solvent (dioxane and methanol).

• Aqueous Extraction : Dilute the residue with water and transfer it to a separatory funnel. Wash the aqueous layer with a non-polar organic solvent like diethyl ether or ethyl acetate (2 x 50 mL) to remove non-polar impurities and any unreacted starting materials.[7]

• Acidification : Cool the aqueous layer in an ice bath and slowly acidify with 2M hydrochloric acid (HCl) until the pH is approximately 2-3.[8] The target compound, 4'-Trifluoromethoxy-biphenyl-4-carboxylic acid, will precipitate as a solid. This step is crucial as it converts the water-soluble carboxylate salt into the less soluble free carboxylic acid.

• Isolation : Collect the precipitated solid by vacuum filtration. Wash the solid thoroughly with cold deionized water to remove any inorganic salts.[8]

• Purification : The crude product can be further purified by recrystallization from a suitable solvent system, such as ethanol/water or ethyl acetate/heptane, to yield a highly pure white solid.[9] Dry the final product under vacuum.[8]

Synthesis and Purification Workflow

Caption: Workflow for the synthesis and purification of the target compound.

Analytical Characterization: A Self-Validating System

To ensure the identity and purity of the synthesized 4'-Trifluoromethoxy-biphenyl-4-carboxylic acid, a combination of analytical techniques must be employed. Each technique provides orthogonal data, creating a self-validating system for quality control.

Technique	Purpose	Expected Result
¹H NMR	Structural confirmation and proton environment analysis.	Aromatic protons (multiplets) between δ 7.2-8.3 ppm. A broad singlet for the carboxylic acid proton (>12 ppm).[10][11]
¹³C NMR	Carbon skeleton confirmation.	Signals for 14 unique carbons, including the carboxyl carbon (~167-172 ppm) and the CF₃-bearing carbon (quartet due to C-F coupling).[10]
¹⁹F NMR	Confirmation of the trifluoromethoxy group.	A singlet corresponding to the -OCF₃ group.
HRMS	Exact mass determination for formula confirmation.	The measured mass of the [M-H]⁻ or [M+H]⁺ ion should be within 5 ppm of the calculated monoisotopic mass (282.05038).
FT-IR	Functional group identification.	Broad O-H stretch (~2500-3300 cm⁻¹), sharp C=O stretch (~1680-1710 cm⁻¹), and C-O-C/C-F stretches (~1100-1300 cm⁻¹).[7]
HPLC	Purity assessment.	A single major peak, indicating >98% purity by area percentage.
Melting Point	Purity and identity check.	A sharp and reproducible melting point range.[12]

Applications in Drug Discovery and Development

The 4'-Trifluoromethoxy-biphenyl-4-carboxylic acid structure is a valuable building block for creating more complex molecules with therapeutic potential. Its utility is exemplified by its incorporation into inhibitors of critical biological pathways implicated in disease.

A patent for a related compound, 2-Methyl-4'-trifluoromethoxy-biphenyl-3-carboxylic acid [6-(cis-2,6-dimethyl-morpholin-4-yl)-pyridin-3-yl]-amide, highlights its use in developing modulators of the Hedgehog signaling pathway.[13] This pathway is crucial in embryonic development and its aberrant activation in adults is linked to several cancers, particularly basal cell carcinoma.[13]

The biphenyl carboxylic acid core acts as the foundational scaffold, onto which other pharmacophoric elements (like the amide-linked pyridine moiety) are attached to achieve high-affinity binding to the target protein (e.g., the Smoothened receptor) and modulate its activity.

Caption: Progression from a core scaffold to a final drug candidate.

References

• Synthesis of Small Molecule Biphenyl Carboxylic Acids as Anticancer Agents. (n.d.). Asian Journal of Green Chemistry.
• Green synthesis of biphenyl carboxylic acids via Suzuki–Miyaura cross-coupling catalyzed by a water-soluble fullerene-supported PdCl2 nanocatalyst. (2025). ResearchGate.
• Using 4-biphenyl carboxylic acid derivatives as organic mechanoluminescent material and mechanoluminescent composition. (n.d.). Google Patents.
• 4-Fluoro-4'-(trifluoromethyl)-[1,1'-biphenyl]-2-carboxylic acid | 537713-35-2. (n.d.). BLD Pharm.
• Production of biphenyl carboxylic acid compounds. (n.d.). Google Patents.
• Multikilogram-Scale Synthesis of a Biphenyl Carboxylic Acid Derivative Using a Pd/C-Mediated Suzuki Coupling Approach. (n.d.). ACS Publications.
• Spectra and physical data of (A2). (n.d.). The Royal Society of Chemistry.
• Carboxylic Acid (Bio)Isosteres in Drug Design. (n.d.). PubMed Central.
• 4'-Trifluoromethyl-biphenyl-3-carboxylic acid | C14H9F3O2 | CID 2782718. (n.d.). PubChem.
• Suzuki-Miyaura Mediated Biphenyl Synthesis: A Spotlight on the Boronate Coupling Partner. (2010). [Source Institution].
• Multikilogram-Scale Synthesis of a Biphenyl Carboxylic Acid Derivative Using a Pd/C-Mediated Suzuki Coupling Approach. (n.d.). [Source Institution].
• 4-Biphenylcarboxylic acid(92-92-2) 1H NMR spectrum. (n.d.). ChemicalBook.
• Pharmaceutical compositions. (n.d.). Google Patents.
• Suzuki-Miyaura Coupling. (2024). Chemistry LibreTexts.
• Exploring Applications: 4-Hydroxy-2-(trifluoromethyl)benzoic Acid in Research. (2026). [Source Institution].

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An In-Depth Technical Guide to the Synthesis of 4'-Trifluoromethoxy-biphenyl-4-carboxylic Acid

Abstract

This technical guide provides a comprehensive overview of a robust and efficient synthetic pathway for 4'-Trifluoromethoxy-biphenyl-4-carboxylic acid, a valuable building block in medicinal chemistry and materials science. The synthesis is strategically designed around a pivotal Suzuki-Miyaura cross-coupling reaction, followed by a straightforward ester hydrolysis. This document offers detailed, step-by-step experimental protocols, mechanistic insights, and a comparative analysis of the chosen pathway. It is intended for researchers, scientists, and professionals in the field of drug development and organic synthesis, providing them with the necessary information to replicate and optimize this synthesis.

Introduction: The Significance of the 4'-Trifluoromethoxy-biphenyl-4-carboxylic Acid Scaffold

The biphenyl-4-carboxylic acid framework is a privileged scaffold in medicinal chemistry, forming the core of numerous pharmacologically active compounds.[1] The introduction of a trifluoromethoxy (-OCF₃) group at the 4'-position significantly modulates the molecule's physicochemical properties. The trifluoromethoxy group is a strong electron-withdrawing group, which can influence the acidity of the carboxylic acid and the overall electronic nature of the biphenyl system. Furthermore, its high lipophilicity can enhance membrane permeability and metabolic stability, crucial parameters in drug design.[2] Consequently, 4'-Trifluoromethoxy-biphenyl-4-carboxylic acid and its derivatives are of great interest in the development of novel therapeutics, particularly in the areas of anti-inflammatory and anticancer agents.[3]

This guide focuses on a reliable and scalable synthetic route to this important molecule, emphasizing experimental details and the rationale behind the chosen methodology.

Retrosynthetic Analysis and Chosen Pathway

A retrosynthetic analysis of the target molecule, 4'-Trifluoromethoxy-biphenyl-4-carboxylic acid, points towards a convergent synthesis strategy. The key disconnection is the C-C bond between the two phenyl rings, which can be efficiently formed via a palladium-catalyzed cross-coupling reaction. The Suzuki-Miyaura coupling is the reaction of choice due to its mild reaction conditions, high functional group tolerance, and commercial availability of the required building blocks.[4]

The chosen synthetic pathway is a two-step sequence:

• Suzuki-Miyaura Coupling: Reaction of methyl 4-bromobenzoate with 4-(trifluoromethoxy)phenylboronic acid to form the methyl ester intermediate, methyl 4'-trifluoromethoxy-biphenyl-4-carboxylate.

• Ester Hydrolysis: Conversion of the methyl ester intermediate to the final carboxylic acid product.

This approach offers a high degree of convergency and utilizes readily available starting materials.

Synthesis of Key Intermediates

A critical starting material for this synthesis is 4-(trifluoromethoxy)phenylboronic acid. While commercially available, understanding its synthesis provides a more comprehensive knowledge base.

Synthesis of 4-(Trifluoromethoxy)phenylboronic Acid

A common and effective method for the synthesis of 4-(trifluoromethoxy)phenylboronic acid involves the lithiation of 1-bromo-4-(trifluoromethoxy)benzene followed by quenching with a borate ester and subsequent acidic workup.[5]

Experimental Protocol:

• To a solution of 1-bromo-4-(trifluoromethoxy)benzene (1.0 eq) in anhydrous tetrahydrofuran (THF) at -78 °C under an inert atmosphere (e.g., argon or nitrogen), slowly add a solution of n-butyllithium (1.1 eq) in hexanes.

• Stir the resulting mixture at -78 °C for 1 hour.

• Slowly add triisopropyl borate (1.2 eq) to the reaction mixture, maintaining the temperature at -78 °C.

• Allow the reaction to warm to room temperature and stir for an additional 12 hours.

• Quench the reaction by the slow addition of aqueous hydrochloric acid (2 M) until the solution is acidic (pH ~2).

• Extract the aqueous layer with ethyl acetate (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., hexanes/ethyl acetate) to afford 4-(trifluoromethoxy)phenylboronic acid as a white solid.

The Core Synthesis: A Two-Step Pathway

The synthesis of 4'-Trifluoromethoxy-biphenyl-4-carboxylic acid is presented below as a detailed, two-step process.

Step 1: Suzuki-Miyaura Coupling

This step forms the biphenyl core of the molecule through a palladium-catalyzed cross-coupling reaction.

Reaction:

Caption: Suzuki-Miyaura coupling of methyl 4-bromobenzoate and 4-(trifluoromethoxy)phenylboronic acid.

Experimental Protocol:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine methyl 4-bromobenzoate (1.0 eq), 4-(trifluoromethoxy)phenylboronic acid (1.2 eq), and sodium carbonate (2.0 eq).

• Add a solvent mixture of 1,2-dimethoxyethane (DME) and water (4:1 v/v).

• Degas the mixture by bubbling argon or nitrogen through the solution for 15-20 minutes.

• Add tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (0.03 eq) to the reaction mixture.

• Heat the reaction mixture to reflux (approximately 85-90 °C) and maintain for 12-16 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and dilute with water.

• Extract the aqueous layer with ethyl acetate (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a mixture of hexanes and ethyl acetate as the eluent to yield methyl 4'-trifluoromethoxy-biphenyl-4-carboxylate as a white solid.

Step 2: Ester Hydrolysis

The final step is the hydrolysis of the methyl ester to the desired carboxylic acid. Both acidic and basic conditions can be employed, with basic hydrolysis (saponification) often being more efficient and less prone to side reactions for this type of substrate.[6]

Reaction:

Caption: Base-catalyzed hydrolysis of the methyl ester to the final carboxylic acid.

Experimental Protocol (Base-Catalyzed):

• Dissolve methyl 4'-trifluoromethoxy-biphenyl-4-carboxylate (1.0 eq) in a mixture of tetrahydrofuran (THF) and water (2:1 v/v).

• Add sodium hydroxide (NaOH) (3.0 eq) to the solution.

• Heat the reaction mixture to reflux (approximately 60-70 °C) and stir for 4-6 hours, or until TLC analysis indicates the complete consumption of the starting material.

• Cool the reaction mixture to room temperature and remove the THF under reduced pressure.

• Dilute the remaining aqueous solution with water and wash with diethyl ether to remove any unreacted starting material or non-polar impurities.

• Acidify the aqueous layer to pH 2-3 with concentrated hydrochloric acid (HCl) at 0 °C.

• Collect the resulting precipitate by vacuum filtration, wash thoroughly with cold water, and dry under vacuum to obtain 4'-trifluoromethoxy-biphenyl-4-carboxylic acid as a white to off-white solid.

Data Summary

Step	Reactants	Key Reagents	Solvent	Temp. (°C)	Time (h)	Typical Yield (%)
1	Methyl 4-bromobenzoate, 4-(Trifluoromethoxy)phenylboronic acid	Pd(PPh₃)₄, Na₂CO₃	DME/H₂O	85-90	12-16	85-95
2	Methyl 4'-trifluoromethoxy-biphenyl-4-carboxylate	NaOH, HCl	THF/H₂O	60-70	4-6	90-98

Mechanistic Insights: The Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling proceeds through a catalytic cycle involving a palladium(0) species. The key steps are:

• Oxidative Addition: The palladium(0) catalyst oxidatively adds to the aryl halide (methyl 4-bromobenzoate) to form a palladium(II) species.

• Transmetalation: The trifluoromethoxyphenyl group is transferred from the boronic acid to the palladium(II) complex. This step is facilitated by the base, which activates the boronic acid.

• Reductive Elimination: The two aryl groups on the palladium(II) complex are reductively eliminated to form the C-C bond of the biphenyl product, regenerating the palladium(0) catalyst.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Conclusion

The presented two-step synthesis of 4'-Trifluoromethoxy-biphenyl-4-carboxylic acid via a Suzuki-Miyaura coupling and subsequent ester hydrolysis is a highly efficient and reliable method. The use of readily available starting materials and well-established reaction conditions makes this pathway amenable to both laboratory-scale synthesis and potential scale-up. The detailed protocols and mechanistic insights provided in this guide should serve as a valuable resource for researchers working in the fields of organic synthesis and medicinal chemistry.

References

• MDPI. (2023). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. [Link]

• NIH. (2023). A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects. [Link]

• Patents Google. (2011). Pharmaceutical compositions.

• ResearchGate. (2023). Synthesis of 4′-substituted biphenyl-4-carboxylic acids 1–14. [Link]

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An In-depth Technical Guide to the ¹H and ¹³C NMR Analysis of 4'-Trifluoromethoxy-biphenyl-4-carboxylic Acid

Introduction

4'-Trifluoromethoxy-biphenyl-4-carboxylic acid is a bifunctional organic molecule featuring a biphenyl core, a common scaffold in drug discovery and materials science. The presence of a carboxylic acid group offers a handle for further chemical modification, while the trifluoromethoxy group significantly modulates the molecule's electronic properties, lipophilicity, and metabolic stability. Accurate structural elucidation and purity assessment are paramount in the development of any compound for advanced applications. Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful and definitive tool for this purpose, providing precise information about the molecular structure, connectivity, and chemical environment of individual atoms.

This technical guide provides an in-depth analysis of the ¹H and ¹³C NMR spectra of 4'-Trifluoromethoxy-biphenyl-4-carboxylic acid. It is designed for researchers, scientists, and drug development professionals, offering not just data, but a field-proven rationale behind the experimental choices and interpretation strategies. We will explore theoretical predictions, detailed experimental protocols, and a thorough assignment of the NMR signals, grounded in the fundamental principles of spectroscopy.

Section 1: Molecular Structure and Spectroscopic Predictions

A robust NMR analysis begins with a clear understanding of the molecule's structure and the electronic influence of its functional groups. The biphenyl system's two aromatic rings are electronically distinct due to their substitution patterns.

• Ring A: Substituted with a carboxylic acid (-COOH) group, which is a meta-directing, electron-withdrawing group. This effect will deshield the protons and carbons on this ring.

• Ring B: Substituted with a trifluoromethoxy (-OCF₃) group. This group is also electron-withdrawing due to the high electronegativity of the fluorine atoms, but it is an ortho, para-director due to the oxygen's lone pairs. Its influence on the chemical shifts of the attached ring will be distinct from the carboxylic acid.

The numbering convention used throughout this guide for NMR assignment is presented below.

Caption: Molecular structure and numbering of 4'-Trifluoromethoxy-biphenyl-4-carboxylic acid.

Section 2: ¹H NMR Spectral Analysis

The ¹H NMR spectrum provides information on the number of distinct protons, their chemical environment, and their proximity to other protons.

Theoretical Prediction and Rationale

Based on the structure, we can predict the characteristics of the proton signals:

• Carboxylic Acid Proton (H-OOC): This proton is highly deshielded and is expected to appear as a broad singlet in the far downfield region, typically between 10-13 ppm.[1][2] Its chemical shift is sensitive to concentration and solvent due to variations in hydrogen bonding.[1]

• Aromatic Protons (Ring A: H2, H3, H5, H6): These four protons form an AA'BB' system, which often appears as two distinct doublets. The protons ortho to the electron-withdrawing -COOH group (H2, H6) will be the most deshielded in the entire aromatic region. The protons meta to the -COOH group (H3, H5) will appear further upfield.

• Aromatic Protons (Ring B: H2', H3', H5', H6'): This ring also presents an AA'BB' system. The -OCF₃ group deshields the ortho protons (H2', H6') and meta protons (H3', H5'). The signals for this ring are expected to be slightly upfield compared to the corresponding signals of Ring A.

Experimental Protocol: ¹H NMR Acquisition

A validated protocol is crucial for obtaining high-quality, reproducible data.

Step 1: Sample Preparation

• Weigh 5-10 mg of 4'-Trifluoromethoxy-biphenyl-4-carboxylic acid into a clean, dry vial.

• Add approximately 0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

  • Rationale: DMSO-d₆ is the solvent of choice for carboxylic acids. It is an excellent solubilizing agent and its non-protic nature allows for the observation of the acidic -COOH proton, which would otherwise exchange with protic solvents like D₂O or CD₃OD.[3]

• Ensure the sample is fully dissolved. Gentle vortexing or warming may be applied if necessary.[4]

• Using a Pasteur pipette, transfer the solution into a 5 mm NMR tube, ensuring no solid particles are transferred. The sample height should be approximately 4-5 cm.

Step 2: Instrument Setup and Data Acquisition

• Insert the sample into the NMR spectrometer (e.g., a 400 MHz instrument).

• Lock the spectrometer onto the deuterium signal of the DMSO-d₆.

• Shim the magnetic field to optimize homogeneity. This is a critical step for achieving sharp lines and good resolution.

• Set the standard acquisition parameters for a ¹H experiment.

  • Pulse Angle: 90°

  • Acquisition Time: ~3-4 seconds

  • Relaxation Delay (d1): 2-5 seconds (A longer delay ensures quantitative integration if needed).

  • Number of Scans: 8-16 scans are typically sufficient for a sample of this concentration.

  • Temperature: 298 K (25 °C)[5]

• Acquire the spectrum.

• To confirm the identity of the carboxylic acid proton, a D₂O exchange experiment can be performed. Add one drop of D₂O to the NMR tube, shake gently, and re-acquire the spectrum. The broad singlet corresponding to the -COOH proton should disappear.[2][6]

Data Interpretation and Assignment

The processed spectrum should be referenced to the residual DMSO peak at δ 2.50 ppm.[3] The predicted signals and their assignments are summarized below.

Proton Assignment	Predicted δ (ppm)	Multiplicity	Coupling Constant (J)	Integration
H-OOC	12.0 - 13.0	broad singlet	-	1H
H2 / H6	8.0 - 8.2	doublet	~8-9 Hz	2H
H3 / H5	7.8 - 7.9	doublet	~8-9 Hz	2H
H2' / H6'	7.7 - 7.8	doublet	~8-9 Hz	2H
H3' / H5'	7.4 - 7.5	doublet	~8-9 Hz	2H

Section 3: ¹³C NMR Spectral Analysis

The ¹³C NMR spectrum reveals the number of chemically non-equivalent carbon atoms and provides insight into their electronic environment and functional group type.

Theoretical Prediction and Rationale

Due to the molecule's symmetry, we expect to see 9 distinct signals in the proton-decoupled ¹³C NMR spectrum (7 aromatic CH, 4 quaternary carbons, 1 carboxylic carbon, and 1 trifluoromethoxy carbon).

• Carboxylic Carbon (C7): This carbonyl carbon is significantly deshielded and will appear in the range of 165-185 ppm.[1][6]

• Quaternary Carbons (C1, C4, C1', C4'): These carbons, lacking directly attached protons, will typically have weaker signals. C1 (attached to -COOH) and C4' (attached to -OCF₃) will be readily identifiable. C4 and C1' involved in the biphenyl linkage will also have characteristic shifts.

• Aromatic CH Carbons: These will appear in the typical aromatic region of 115-140 ppm. The specific shifts will be influenced by the substituents.

• Trifluoromethoxy Carbon (C8): The carbon of the -OCF₃ group will appear as a quartet due to coupling with the three fluorine atoms (¹JCF). The chemical shift will be around 120 ppm.

Experimental Protocol: ¹³C NMR Acquisition

The same sample prepared for ¹H NMR can be used.

• Using the same locked and shimmed sample, select a standard ¹³C experiment with broadband proton decoupling (e.g., zgpg30).

• Set the appropriate acquisition parameters.

  • Spectral Width: 0 - 200 ppm

  • Pulse Angle: 30-45° (A smaller pulse angle allows for a shorter relaxation delay).

  • Relaxation Delay (d1): 2 seconds.

  • Number of Scans: Due to the low natural abundance (1.1%) of the ¹³C isotope, a larger number of scans (e.g., 256 to 1024 or more) is required to achieve an adequate signal-to-noise ratio.[7]

• Acquire and process the spectrum. The spectrum should be referenced to the DMSO-d₆ solvent peak at δ 39.52 ppm.[3]

Data Interpretation and Assignment

The predicted chemical shifts for the carbon signals are summarized in the table below. Unambiguous assignment, particularly for the aromatic CH and quaternary carbons, would ideally be confirmed with 2D NMR experiments like HSQC and HMBC.[8]

Carbon Assignment	Predicted δ (ppm)	Rationale / Expected Features
C7 (-COOH)	167 - 172	Carboxylic acid carbonyl, deshielded.
C4' (-OCF₃)	148 - 152	Attached to electronegative oxygen, deshielded.
C4	145 - 148	Quaternary carbon of biphenyl linkage.
C1	130 - 133	Quaternary carbon attached to -COOH.
C1'	138 - 142	Quaternary carbon of biphenyl linkage.
C2 / C6	130 - 132	Ortho to -COOH group.
C3 / C5	127 - 129	Meta to -COOH group.
C2' / C6'	128 - 130	Ortho to -OCF₃ group.
C3' / H5'	121 - 123	Meta to -OCF₃ group.
C8 (-OCF₃)	~120	Quartet due to ¹JCF coupling.

Section 4: Comprehensive Analysis Workflow

Caption: A validated workflow for the NMR analysis of small molecules.

Conclusion

The comprehensive ¹H and ¹³C NMR analysis of 4'-Trifluoromethoxy-biphenyl-4-carboxylic acid is a clear demonstration of the power of modern spectroscopy in structural elucidation. By combining theoretical predictions based on substituent effects with rigorous experimental protocols, a complete and unambiguous assignment of all proton and carbon signals is achievable. The chemical shifts and coupling patterns observed are fully consistent with the proposed structure, providing definitive proof of its identity and purity. This guide serves as a template for the systematic NMR analysis of similarly complex small molecules, emphasizing the importance of causality in experimental design and interpretation for achieving scientifically sound and trustworthy results.

References

• North Carolina State University Libraries. (n.d.). 20.8 Spectroscopy of Carboxylic Acids and Nitriles. Retrieved January 24, 2026, from [Link]

• JoVE. (2025, May 22). NMR and Mass Spectroscopy of Carboxylic Acids. Retrieved January 24, 2026, from [Link]

• Hay, M. B., & Myneni, S. C. B. (2007). Structural environments of carboxyl groups in natural organic molecules from terrestrial systems. Part 2: 2D NMR spectroscopy. Geochimica et Cosmochimica Acta, 71(13), 3345-3356. Available at: [Link]

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• National Institutes of Health. (2021). (Trifluoromethoxy)Phenylboronic Acids: Structures, Properties, and Antibacterial Activity. Retrieved January 24, 2026, from [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 4'-Trifluoromethoxy-biphenyl-4-carboxylic Acid Esters

For Researchers, Scientists, and Drug Development Professionals

Abstract

This comprehensive guide details the synthesis of 4'-Trifluoromethoxy-biphenyl-4-carboxylic acid esters, a class of compounds with significant applications in medicinal chemistry and materials science. The core of this methodology revolves around a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction to construct the essential biaryl framework, followed by an acid-catalyzed esterification. This document provides not only step-by-step experimental protocols but also delves into the rationale behind the selection of reagents and reaction conditions, ensuring a thorough understanding for researchers. The protocols are designed to be self-validating, with integrated checkpoints for reaction monitoring and purification.

Introduction: The Significance of the 4'-Trifluoromethoxy-biphenyl Moiety

The biphenyl scaffold is a privileged structure in drug discovery and the development of functional materials like liquid crystals.[1][2] The introduction of a trifluoromethoxy (-OCF3) group can significantly enhance a molecule's metabolic stability, lipophilicity, and membrane permeability.[3] These properties are highly desirable in drug candidates, as they can improve pharmacokinetic profiles and overall efficacy.[3] Specifically, 4'-Trifluoromethoxy-biphenyl-4-carboxylic acid and its derivatives have been investigated for their potential as anticancer agents and for their role in treating dermatological diseases by modulating the hedgehog signaling pathway.[1][4]

This guide focuses on the robust and scalable synthesis of esters derived from 4'-Trifluoromethoxy-biphenyl-4-carboxylic acid, providing researchers with a reliable pathway to access these valuable compounds for further investigation.

Synthetic Strategy: A Two-Step Approach

The synthesis of 4'-Trifluoromethoxy-biphenyl-4-carboxylic acid esters is efficiently achieved through a two-step process:

• Suzuki-Miyaura Cross-Coupling: Formation of the biphenyl core by coupling an aryl halide with an arylboronic acid.

• Esterification: Conversion of the resulting carboxylic acid to the desired ester.

This approach offers high yields and tolerates a wide range of functional groups.[5]

Caption: Overall synthetic workflow.

Experimental Protocols

Step 1: Synthesis of 4'-Trifluoromethoxy-biphenyl-4-carboxylic acid via Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a powerful method for carbon-carbon bond formation.[6] The reaction mechanism involves the oxidative addition of the aryl halide to a Pd(0) complex, followed by transmetalation with the boronic acid and reductive elimination to yield the biaryl product.[7]

Caption: Simplified Suzuki-Miyaura catalytic cycle.

Materials:

• 4-Bromobenzoic acid

• 4-(Trifluoromethoxy)phenylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃) or other suitable phosphine ligand (e.g., XPhos)

• Potassium carbonate (K₂CO₃) or Sodium carbonate (Na₂CO₃)

• 1,4-Dioxane and water (degassed)

• Ethyl acetate

• Hydrochloric acid (1 M)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Equipment:

• Round-bottom flask with reflux condenser

• Magnetic stirrer with heating mantle

• Inert atmosphere setup (Nitrogen or Argon)

• Separatory funnel

• Rotary evaporator

• Equipment for filtration

Protocol:

• Reaction Setup: To a round-bottom flask, add 4-bromobenzoic acid (1.0 equiv.), 4-(trifluoromethoxy)phenylboronic acid (1.2 equiv.), and potassium carbonate (2.0 equiv.).

• Catalyst Addition: Add palladium(II) acetate (0.02 equiv.) and triphenylphosphine (0.08 equiv.). The use of palladium acetate and a phosphine ligand generates the active Pd(0) catalyst in situ.[8]

• Inert Atmosphere: Seal the flask and evacuate and backfill with an inert gas (e.g., nitrogen or argon) three times to remove oxygen, which can deactivate the palladium catalyst.

• Solvent Addition: Add a degassed mixture of 1,4-dioxane and water (typically a 4:1 to 3:1 ratio). The aqueous base is crucial for activating the boronic acid for transmetalation.[7]

• Reaction: Heat the mixture to 80-90 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 12-24 hours.[9]

• Work-up:

  • Cool the reaction mixture to room temperature and dilute with ethyl acetate.

  • Acidify the aqueous layer with 1 M HCl to a pH of approximately 2-3 to protonate the carboxylic acid, making it soluble in the organic layer.

  • Transfer the mixture to a separatory funnel and separate the layers.

  • Extract the aqueous layer with ethyl acetate.

  • Combine the organic layers, wash with water and then brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: The crude 4'-Trifluoromethoxy-biphenyl-4-carboxylic acid can be purified by recrystallization or column chromatography.

Reactant A	Reactant B	Catalyst System	Base	Solvent	Temp (°C)	Yield (%)	Reference
4-Bromobenzoic acid	Phenylboronic acid	C60-TEGs/PdCl2	K2CO3	Water	RT	>90	[10]
3-Bromo-N-arylbenzamide	4-(Trifluoromethoxy)phenylboronic acid	Pd(PPh3)4	Na2CO3	DME/Water	130	61.1	[4]
1-(4-Bromophenyl)cyclopropane-1-carboxylic acid	Substituted boronic acids	Pd(PPh3)4	K2CO3	1,4-Dioxane/Water	80	78	[1]

Step 2: Esterification of 4'-Trifluoromethoxy-biphenyl-4-carboxylic acid

The most common method for this transformation is the Fischer esterification, which involves reacting the carboxylic acid with an excess of alcohol in the presence of a strong acid catalyst.[11] The reaction is an equilibrium process, and using the alcohol as the solvent or removing water as it forms drives the reaction to completion.[11]

Materials:

• 4'-Trifluoromethoxy-biphenyl-4-carboxylic acid

• Alcohol (e.g., methanol, ethanol)

• Concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (TsOH)

• Sodium bicarbonate solution (saturated)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Equipment:

• Round-bottom flask with reflux condenser

• Magnetic stirrer with heating mantle

• Separatory funnel

• Rotary evaporator

Protocol:

• Reaction Setup: Dissolve 4'-Trifluoromethoxy-biphenyl-4-carboxylic acid (1.0 equiv.) in a large excess of the desired alcohol (e.g., methanol for the methyl ester).

• Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 3-5 mol%).

• Reaction: Heat the solution to reflux and stir for 4-14 hours. The progress can be monitored by TLC.[12]

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Remove the excess alcohol under reduced pressure.

  • Dissolve the residue in ethyl acetate and wash with a saturated sodium bicarbonate solution to neutralize the acid catalyst.

  • Wash with water and then brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: The crude ester can be purified by recrystallization or silica gel column chromatography to yield the final product.

Self-Validating Systems and Causality

• Reaction Monitoring: The use of TLC or LC-MS at regular intervals is crucial to determine the point of reaction completion. This prevents the formation of byproducts due to prolonged reaction times or excessive heat.

• Aqueous Work-up: The acid-base extractions are critical for separating the product from unreacted starting materials and the catalyst. The pH adjustment in the Suzuki work-up ensures the carboxylic acid product is in its neutral form for efficient extraction into the organic solvent.

• Purification: Final purification by recrystallization or chromatography is essential to obtain a product of high purity, which is critical for subsequent applications, especially in drug development. The purity can be confirmed by techniques such as NMR spectroscopy and mass spectrometry.

Conclusion

The synthetic route outlined in this guide, employing a Suzuki-Miyaura coupling followed by Fischer esterification, provides a reliable and efficient method for the preparation of 4'-Trifluoromethoxy-biphenyl-4-carboxylic acid esters. By understanding the rationale behind each step, from the choice of catalyst to the work-up procedure, researchers can confidently synthesize these valuable compounds for their specific research needs.

References

• Google Patents. WO2011009852A2 - Pharmaceutical compositions.

• ResearchGate. Synthesis of 4′-(trifluoromethoxy)-[1,1′-biphenyl]-4-yl... Available from: [Link]

• ResearchGate. STUDIES ON SUZUKI COUPLING REACTIONS OF LARGE STERICALLY HINDERED SUBSTRATES. Available from: [Link]

• Google Patents. CN105085271A - One-pot technology of 4'-methyl-2-carboxylate biphenyl.

• Journal of Chemical and Pharmaceutical Research. Biphenyl-4-Carboxylic Acid Derived Esters with Antifungal Activity. Available from: [Link]

• Organic Chemistry Portal. Suzuki Coupling. Available from: [Link]

• Organic Chemistry Portal. Ester synthesis by esterification. Available from: [Link]

• ResearchGate. Green synthesis of biphenyl carboxylic acids via Suzuki–Miyaura cross-coupling catalyzed by a water-soluble fullerene-supported PdCl 2 nanocatalyst. Available from: [Link]

• Google Patents. US5081281A - Process for the preparation of 3,3',4,4'-biphenyltetracarboxylic acid and its derivatives.

• PubMed. 4-Trifluoromethyl-(E)-cinnamoyl]-L-4-F-phenylalanine acid exerts its effects on the prevention, post-therapeutic and prolongation of the thrombolytic window in ischemia-reperfusion rats through multiple mechanisms of action. Available from: [Link]

• Master Organic Chemistry. Fischer Esterification – Carboxylic Acid to Ester Under Acidic Conditions. Available from: [Link]

• MDPI. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Available from: [Link]

• Google Patents. US6204386B1 - Method for esterification of carboxylic or polycarboxylic acid in the presence of supercritical fluids and catalysts therefor.

• Organic Syntheses. synthesis of unsymmetrical biaryls using a modified suzuki cross-coupling. Available from: [Link]

• Suzuki-Miyaura Mediated Biphenyl Synthesis: A Spotlight on the Boronate Coupling Partner. Available from: [Link]

• The Royal Society of Chemistry. (2a) methyl [1,1'-biphenyl]-4-carboxylate. Available from: [Link]

• YouTube. Esterification--Making Esters from Carboxylic Acids. Available from: [Link]

• Common Organic Chemistry. Suzuki Reaction - Palladium Catalyzed Cross Coupling. Available from: [Link]

• PrepChem.com. Synthesis of 4-acetoxy-4'-biphenylcarboxylic acid. Available from: [Link]

• National Center for Biotechnology Information. Methyl 3′,4′,5′-trimethoxybiphenyl-4-carboxylate. Available from: [Link]

• ResearchGate. Improved Process for Esterification Reaction of Carboxylic Acid Using N-Bromosuccinimide and Triphenylphosphine as Activating Agents. Available from: [Link]

• Organic Syntheses. Org. Synth. 2014, 91, 39-51. Available from: [Link]

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Suzuki-Miyaura coupling protocols for substituted biphenyl-4-carboxylic acids

An Application Guide to the Synthesis of Substituted Biphenyl-4-Carboxylic Acids via Suzuki-Miyaura Coupling

Introduction: The Significance of the Biphenyl-4-Carboxylic Acid Scaffold

The substituted biphenyl-4-carboxylic acid motif is a cornerstone in modern medicinal chemistry and materials science. Its rigid, yet tunable, diaryl structure serves as a critical pharmacophore in numerous therapeutic agents. Prominent examples include non-steroidal anti-inflammatory drugs (NSAIDs) such as Diflunisal and Felbinac, where the specific substitution pattern on the biphenyl core dictates biological activity. Beyond pharmaceuticals, these structures are integral to the development of advanced polymers and molecular materials.[1]

The construction of the C-C bond linking the two aryl rings is a pivotal synthetic challenge. Among the myriad of cross-coupling reactions developed, the palladium-catalyzed Suzuki-Miyaura coupling stands out as the preeminent method for this transformation.[1] First reported by Akira Suzuki and Norio Miyaura in 1979, this reaction has become an indispensable tool for synthetic chemists, a contribution recognized with the 2010 Nobel Prize in Chemistry.[1][2] The reaction's widespread adoption is due to its remarkable functional group tolerance, use of mild reaction conditions, the operational simplicity, and the commercial availability and low toxicity of its organoboron reagents compared to other organometallics like those used in Stille or Negishi couplings.[1][2][3]

This guide provides an in-depth exploration of the Suzuki-Miyaura coupling for preparing substituted biphenyl-4-carboxylic acids, offering mechanistic insights, detailed protocols, and practical troubleshooting advice for researchers in drug discovery and chemical development.

The Catalytic Heart: Unraveling the Suzuki-Miyaura Mechanism

A deep understanding of the reaction mechanism is paramount for rational protocol design and troubleshooting. The Suzuki-Miyaura coupling proceeds through a well-established catalytic cycle involving a palladium catalyst that shuttles between Pd(0) and Pd(II) oxidation states.[4] The three fundamental steps are Oxidative Addition, Transmetalation, and Reductive Elimination.[5][6]

• Oxidative Addition: The cycle begins with the insertion of a coordinatively unsaturated Pd(0) complex into the carbon-halogen bond of the aryl halide (Ar¹-X). This is typically the rate-determining step of the entire process.[2] The reaction forms a square planar Pd(II) intermediate. The reactivity of the halide follows the order: I > Br > OTf (triflate) >> Cl.[1]

• Transmetalation: This step involves the transfer of the organic group from the boron atom (Ar²) to the palladium center. For this to occur efficiently, the organoboron species, typically a boronic acid (Ar²-B(OH)₂), must be activated by a base. The base coordinates to the electron-deficient boron atom, forming a more nucleophilic "ate" complex (e.g., [Ar²-B(OH)₃]⁻), which readily transfers its aryl group to the Pd(II) center, displacing the halide.[7][8]

• Reductive Elimination: The final step involves the coupling of the two organic ligands (Ar¹ and Ar²) on the Pd(II) center. This forms the desired biphenyl product (Ar¹-Ar²) and regenerates the active Pd(0) catalyst, allowing it to re-enter the catalytic cycle.[6]

Figure 1: The catalytic cycle of the Suzuki-Miyaura coupling reaction.

Protocol Design: Selecting the Right Tools for the Job

The success of a Suzuki-Miyaura coupling hinges on the judicious selection of its core components. The presence of a carboxylic acid functionality requires careful consideration to ensure compatibility and high yields.

Component	Role & Rationale	Common Examples & Field Insights
Palladium Precatalyst	The source of the active Pd(0) catalyst. Precatalysts are typically stable Pd(II) or Pd(0) complexes that are reduced in situ to the active catalytic species.	Pd(OAc)₂ , Pd₂(dba)₃ , PdCl₂(dppf) .[9] For large-scale synthesis, heterogeneous catalysts like Pd/C can be advantageous for easier product purification and catalyst recovery.[10]
Ligand	Stabilizes the palladium center, prevents precipitation of palladium black, and modulates its reactivity. Electron-rich, bulky ligands generally accelerate oxidative addition and reductive elimination.	Phosphines: PPh₃ (triphenylphosphine), P(t-Bu)₃, PCy₃. Biarylphosphines (Buchwald Ligands): SPhos, XPhos, RuPhos. These are highly effective for coupling challenging substrates, including aryl chlorides.[11] N-Heterocyclic Carbenes (NHCs): Often provide highly stable and active catalysts.[7][12]
Organoboron Reagent	The source of one of the aryl rings. Arylboronic acids are the most common choice.	Arylboronic Acids: Widely available. Can be prone to protodeboronation (loss of the boron group) under harsh conditions.[13] Arylboronic Esters (e.g., Pinacol Esters): More stable than boronic acids, less prone to decomposition, and can be purified by chromatography. Often used for slow-releasing or sensitive boronic acids.[11][13]
Aryl Halide / Pseudohalide	The electrophilic coupling partner.	Aryl Bromides & Iodides: The most common and reactive partners. Aryl Chlorides: More economical but less reactive, often requiring more active catalyst systems (e.g., with biarylphosphine or NHC ligands).[11] Aryl Triflates (OTf): Highly reactive, comparable to bromides.[1]
Base	Activates the boronic acid for transmetalation and neutralizes the acid generated during the cycle. The choice of base is critical and substrate-dependent.	Inorganic Carbonates: K₂CO₃, Na₂CO₃, Cs₂CO₃. Cs₂CO₃ is more soluble and often more effective but also more expensive. Phosphates: K₃PO₄ is a strong, non-nucleophilic base, particularly effective for coupling aryl chlorides.[11] Fluorides: KF can be used, especially when base-sensitive functional groups are present.[7]
Solvent	Solubilizes reactants and influences reaction rate and selectivity.	Aprotic Polar Solvents: Dioxane, THF, DMF, Toluene.[13] Aqueous Mixtures: A co-solvent of water (e.g., Toluene/H₂O, Dioxane/H₂O) is frequently used to dissolve the inorganic base, which significantly accelerates the transmetalation step.[13][14]

Master Protocol: Synthesis of a Substituted Biphenyl-4-Carboxylic Acid

This protocol provides a robust starting point. Researchers should optimize conditions based on their specific substrates.

Safety Note: Always conduct reactions in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. Palladium compounds and organic solvents should be handled with care.

Materials and Reagents

• Aryl Halide (e.g., 4-bromobenzoic acid): 1.0 mmol, 1.0 equiv

• Substituted Arylboronic Acid: 1.2 mmol, 1.2 equiv

• Palladium Precatalyst (e.g., Pd(OAc)₂): 0.02 mmol, 2 mol%

• Ligand (e.g., SPhos): 0.04 mmol, 4 mol%

• Base (e.g., K₂CO₃): 2.5 mmol, 2.5 equiv

• Solvent System (e.g., 1,4-Dioxane and Water, 4:1 v/v): 5 mL

Reaction Setup and Execution

• Vessel Preparation: To a flame-dried round-bottom flask or reaction vial equipped with a magnetic stir bar, add the aryl halide (1.0 equiv), arylboronic acid (1.2 equiv), and the base (2.5 equiv).

• Inert Atmosphere: Seal the flask with a septum and purge with an inert gas (Nitrogen or Argon) for 10-15 minutes. This is critical to prevent oxidation and deactivation of the Pd(0) catalyst.

• Reagent Addition: Under a positive pressure of inert gas, add the palladium precatalyst (2 mol%) and the ligand (4 mol%).

• Solvent Addition: Add the degassed solvent system (e.g., 4 mL of 1,4-Dioxane and 1 mL of water) via syringe. Ensure the solvents have been previously degassed by sparging with an inert gas or through freeze-pump-thaw cycles.

• Heating and Monitoring: Immerse the flask in a preheated oil bath (typically 80-100 °C). Allow the reaction to stir vigorously. Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS analysis of small aliquots until the starting aryl halide is consumed (typically 4-24 hours).

Work-up and Purification

• Cooling and Quenching: Once the reaction is complete, remove the flask from the oil bath and allow it to cool to room temperature.

• Filtration: Dilute the reaction mixture with an organic solvent like ethyl acetate (20 mL) and filter through a pad of Celite® to remove the palladium catalyst and inorganic salts. Rinse the pad with additional ethyl acetate.

• Acidification and Extraction: Transfer the filtrate to a separatory funnel. Add 1 M HCl (aq) solution and shake. The solution should be acidic (pH ~2-3), which protonates the carboxylate salt to the free carboxylic acid, making it soluble in the organic layer.

• Separation: Separate the layers. Extract the aqueous layer twice more with ethyl acetate (2 x 20 mL).

• Washing and Drying: Combine the organic layers and wash with brine (saturated NaCl solution). Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure.

• Final Purification: The crude product can be purified by flash column chromatography on silica gel or, more commonly for crystalline carboxylic acids, by recrystallization from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexanes).

Figure 2: General experimental workflow for Suzuki-Miyaura coupling.

Troubleshooting Common Issues

Even robust reactions can encounter problems. This section addresses common pitfalls and provides logical solutions.

Problem	Potential Cause(s)	Suggested Solutions
Low or No Conversion	1. Inactive Catalyst: Pd(0) was oxidized by atmospheric oxygen. 2. Impure Reagents: Water in solvents or reagents; inhibitors in aryl halide. 3. Incorrect Base/Solvent: The chosen base may not be soluble or strong enough in the solvent system.	1. Improve Inert Technique: Ensure thorough degassing of solvents and maintain a positive inert gas pressure throughout the setup. 2. Use Anhydrous Reagents: Use dry solvents and ensure the base is anhydrous if required by the protocol. 3. Screen Conditions: Try a different base (e.g., K₃PO₄ instead of K₂CO₃) or solvent system.[3]
Protodeboronation	1. Excess Water or Acidity: The boronic acid is cleaved by a proton source before it can transmetalate. 2. High Temperature/Long Time: Can promote decomposition.	1. Use Stoichiometric Water: Use the minimum amount of water needed to dissolve the base. 2. Use Boronic Ester: Pinacol esters are more resistant to protodeboronation.[13] 3. Optimize Temperature: Run the reaction at the lowest effective temperature.
Homocoupling Byproducts	1. Oxygen Contamination: Can lead to reductive elimination of two boronic acid-derived groups (Glaser-type coupling). 2. Catalyst Decomposition: Can promote side reactions.	1. Rigorous Degassing: This is the most critical factor. Use multiple freeze-pump-thaw cycles for best results. 2. Use a More Stable Ligand: Biarylphosphine or NHC ligands can create more robust catalysts.
Difficult Purification	1. Byproducts: Homocoupling or debromination products are structurally similar to the desired product. 2. Residual Boron Impurities: Boronic acids and their byproducts can be difficult to remove.	1. Optimize Reaction: A cleaner reaction is easier to purify. Re-screen conditions to minimize side reactions. 2. Base Wash: A wash with a mild aqueous base (e.g., NaHCO₃) during workup can sometimes remove acidic boron impurities. 3. Recrystallization: This is often the most effective method for purifying crystalline carboxylic acids.

Case Study: A Modern, One-Step Synthesis of Diflunisal

Diflunisal is an NSAID featuring a 2',4'-difluorobiphenyl core. Its synthesis is an excellent practical example of the Suzuki-Miyaura coupling. While traditional syntheses are multi-step, modern protocols achieve this in a single, efficient cross-coupling step.[15]

Reaction: Coupling of 4-bromo-2,6-difluoro-benzoic acid with phenylboronic acid. (Note: various routes exist, including coupling 2,4-difluorophenylboronic acid with a salicylic acid derivative[16]). A reported high-yield synthesis of a similar biphenyl carboxylic acid uses a robust palladium-diamine complex.[15] For the synthesis of Diflunisal itself, a ligand-free PdCl₂ system enhanced by sonication has also been reported.[17]

Illustrative Protocol:

• Reactants: 5-bromo-2-hydroxybenzoic acid and 2,4-difluorophenylboronic acid.

• Catalyst System: A palladium complex, such as PdCl₂(dppf) or a custom Pd-diamine complex.[15]

• Base: K₂CO₃ or Na₂CO₃.

• Solvent: DMF or an aqueous mixture.

• Conditions: Thermal heating (e.g., 100-150 °C) or microwave irradiation.[18]

• Yield: High yields, often exceeding 90%, have been reported for these optimized, one-step syntheses.[15]

This case highlights how the general protocol can be adapted with specialized catalysts and conditions to achieve high efficiency for the synthesis of complex, high-value molecules.

Conclusion

The Suzuki-Miyaura coupling is a powerful and versatile synthetic method that has fundamentally changed the approach to constructing biaryl systems. For researchers and professionals in drug development, mastering this reaction is essential for the efficient synthesis of biphenyl-4-carboxylic acids and their derivatives. By understanding the underlying mechanism, carefully selecting the reaction components, and employing robust experimental techniques, chemists can reliably and efficiently access this important class of molecules. The continued development of new catalysts and protocols promises to further expand the scope and utility of this remarkable transformation.

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• Suzuki-Miyaura Coupling - Chemistry LibreTexts . (2024). Chemistry LibreTexts. [Link]

• Suzuki Coupling - Organic Chemistry Portal . (n.d.). Organic-chemistry.org. [Link]

• Progress on Suzuki–Miyaura Cross-Coupling Reactions Promoted by Palladium–Lanthanide Coordination Polymers as Catalytic Systems . (2022). MDPI. [Link]

• Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure . (2004). Journal of the American Chemical Society. [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide . (n.d.). Yoneda Labs. [Link]

• Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up . (2022). YouTube. [Link]

• Tips on increasing yield of Miyaura coupling reaction? . (2020). Reddit. [Link]

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• Palladium Catalyzed Suzuki-Miyaura Synthesis of 2-(4-nitrophenyl) - YouTube . (2021). YouTube. [Link]

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• Suzuki coupling between phenylboronic acid and aryl halides. The reaction conditions . (n.d.). ResearchGate. [Link]

• Sonication-Enhanced Suzuki–Miyaura Cross-Coupling for Efficient Diflunisal Production: A Combined Experimental and Theoretical Investigation . (2022). ACS Omega. [Link]

• Multikilogram-Scale Synthesis of a Biphenyl Carboxylic Acid Derivative Using a Pd/C-Mediated Suzuki Coupling Approach . (n.d.). ACS Publications. [Link]

• Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction? . (2015). ResearchGate. [Link]

• Scheme 2. Five step synthesis of Difl unisal by Jones et al. (n.d.). ResearchGate. [Link]

• A kind of preparation method of diflunisal - Google Patents. (n.d.).

• Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands . (2012). PMC - NIH. [Link]

• Novel pyridine-based Pd(II)-complex for efficient Suzuki coupling of aryl halides under microwaves irradiation in water . (2017). PMC - PubMed Central. [Link]

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• 3. researchgate.net [researchgate.net]
• 4. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 5. youtube.com [youtube.com]
• 6. youtube.com [youtube.com]
• 7. Suzuki Coupling [organic-chemistry.org]
• 8. m.youtube.com [m.youtube.com]
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• 17. pubs.acs.org [pubs.acs.org]
• 18. Novel pyridine-based Pd(II)-complex for efficient Suzuki coupling of aryl halides under microwaves irradiation in water - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Purification of 4'-Trifluoromethoxy-biphenyl-4-carboxylic Acid

Introduction: The Critical Role of Purity in Drug Discovery and Materials Science

4'-Trifluoromethoxy-biphenyl-4-carboxylic acid is a specialized organic molecule with significant potential in pharmaceutical development and advanced materials science. Its rigid biphenyl backbone, combined with the electron-withdrawing trifluoromethoxy group and the versatile carboxylic acid moiety, makes it an attractive building block for creating novel compounds with tailored electronic and biological properties. In the realm of drug discovery, even minute impurities can lead to erroneous biological data and undesirable side effects, while in materials science, contaminants can adversely affect the performance and longevity of organic electronic devices. Therefore, the ability to obtain this compound in a highly purified form is paramount for reliable research and development.

This comprehensive guide provides a detailed overview of the principles and practical techniques for the purification of 4'-Trifluoromethoxy-biphenyl-4-carboxylic acid. We will delve into the underlying chemical principles that govern each purification method and offer step-by-step protocols that can be adapted to various laboratory settings. This document is intended for researchers, scientists, and professionals in the field of drug development and materials science who require a robust understanding of how to achieve the high purity standards necessary for their work.

Understanding the Target Molecule: Physicochemical Properties

A successful purification strategy begins with a thorough understanding of the target molecule's physical and chemical properties. While experimental data for 4'-Trifluoromethoxy-biphenyl-4-carboxylic acid is not extensively available in the public domain, we can infer its likely characteristics based on its structural analogs, such as 4'-Trifluoromethyl-biphenyl-2-carboxylic acid and 4'-Trifluoromethyl-biphenyl-3-carboxylic acid.[1][2]

Structural Features and Their Implications for Purification:

• Biphenyl Core: The rigid and planar nature of the biphenyl system predisposes the molecule to crystallization, making recrystallization a promising purification technique.

• Carboxylic Acid Group (-COOH): This acidic functional group allows for manipulation of the molecule's solubility based on pH. It can be deprotonated in the presence of a base to form a water-soluble carboxylate salt, enabling purification via acid-base extraction.

• Trifluoromethoxy Group (-OCF₃): This highly electronegative group influences the molecule's polarity and its interactions with stationary phases in chromatography. It can also impact solubility in various organic solvents.

Based on these features and data from analogous compounds, we can estimate the key physicochemical properties of 4'-Trifluoromethoxy-biphenyl-4-carboxylic acid, which are summarized in the table below.

Property	Estimated Value/Characteristic	Implication for Purification
Appearance	White to off-white solid	Solid-state purification techniques like recrystallization are applicable.
Melting Point	Likely in the range of 150-200 °C	A relatively high melting point suggests good crystal lattice stability, favorable for recrystallization. The melting point of the analog 4'-Trifluoromethyl-2-biphenyl carboxylic acid is 169-171 °C.[1]
Solubility	Sparingly soluble in water; Soluble in polar organic solvents (e.g., alcohols, acetone, ethyl acetate) and polar aprotic solvents (e.g., DMSO, DMF).[3]	Provides a basis for selecting appropriate solvents for recrystallization and chromatography.
pKa	Estimated to be around 4-5	The acidity of the carboxylic acid group is crucial for designing effective acid-base extraction protocols.

Strategic Approach to Purification: A Decision-Making Framework

The selection of an appropriate purification technique depends on several factors, including the nature and quantity of impurities, the desired final purity, and the scale of the purification. The following diagram illustrates a logical workflow for choosing the most suitable method.

Sources

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. 4'-Trifluoromethyl-biphenyl-3-carboxylic acid | C14H9F3O2 | CID 2782718 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]

Application Notes and Protocols: Leveraging 4'-Trifluoromethoxy-biphenyl-4-carboxylic Acid for the Synthesis of Novel Anticancer Agents

Introduction: The Biphenyl Carboxylic Acid Scaffold in Oncology

The biphenyl motif is a privileged structure in medicinal chemistry, forming the backbone of numerous therapeutic agents. Its rigid, yet tunable, nature allows for precise orientation of functional groups, facilitating interactions with biological targets. When functionalized with a carboxylic acid, the biphenyl scaffold provides a versatile handle for the synthesis of a diverse array of derivatives, including amides, which are prevalent in many approved drugs. The introduction of a trifluoromethoxy group (-OCF3) can significantly enhance the pharmacological properties of a molecule. This group is highly lipophilic, improving cell membrane permeability, and is metabolically stable, increasing the compound's half-life. Furthermore, the strong electron-withdrawing nature of the trifluoromethoxy group can influence the electronic environment of the biphenyl system, potentially leading to enhanced binding affinity with target proteins.

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of 4'-Trifluoromethoxy-biphenyl-4-carboxylic acid as a starting material for the synthesis of a novel potential anticancer agent. We will detail a representative synthetic protocol, methods for biological evaluation, and discuss the rationale behind the experimental design, grounding our recommendations in established scientific principles.

PART 1: Synthesis of a Representative Anticancer Agent: (4'-Trifluoromethoxy-[1,1'-biphenyl]-4-yl)(4-(pyridin-4-yl)piperazin-1-yl)methanone

The carboxylic acid group of 4'-Trifluoromethoxy-biphenyl-4-carboxylic acid is an ideal anchor point for creating a library of amide derivatives. Amide bonds are stable and can participate in hydrogen bonding, a key interaction in many protein-ligand binding events.[1] For this representative synthesis, we have chosen to couple the starting material with 1-(pyridin-4-yl)piperazine. The piperazine and pyridine moieties are frequently found in kinase inhibitors, as they can form crucial interactions within the ATP-binding pocket of many kinases, which are often dysregulated in cancer.[2]

Synthetic Scheme

Caption: Amide coupling reaction.

Experimental Protocol: Amide Coupling

This protocol details the synthesis of (4'-Trifluoromethoxy-[1,1'-biphenyl]-4-yl)(4-(pyridin-4-yl)piperazin-1-yl)methanone using a standard carbodiimide-mediated coupling reaction.

Materials:

• 4'-Trifluoromethoxy-biphenyl-4-carboxylic acid

• 1-(Pyridin-4-yl)piperazine

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Ethyl acetate (EtOAc)

• Hexanes

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 4'-Trifluoromethoxy-biphenyl-4-carboxylic acid (1.0 eq). Dissolve the starting material in anhydrous DMF.

• Activation: To the solution from step 1, add HOBt (1.2 eq) and EDC (1.2 eq). Stir the mixture at room temperature for 30 minutes. This pre-activation step forms an active ester, which is more susceptible to nucleophilic attack by the amine.

• Amine Addition: In a separate flask, dissolve 1-(pyridin-4-yl)piperazine (1.1 eq) in a minimal amount of anhydrous DMF. Add this solution dropwise to the activated carboxylic acid mixture.

• Coupling Reaction: Add DIPEA (2.5 eq) to the reaction mixture. The base is crucial to neutralize the hydrochloride salt of EDC and to deprotonate the amine, enhancing its nucleophilicity. Allow the reaction to stir at room temperature for 12 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, dilute the reaction mixture with ethyl acetate. Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution (to remove unreacted acid and HOBt) and brine.

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the desired amide product.

• Characterization: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

PART 2: In Vitro Biological Evaluation

The newly synthesized compound will be evaluated for its anticancer activity. A standard workflow for preliminary screening involves assessing its cytotoxicity against a panel of cancer cell lines and a non-cancerous cell line to determine selectivity.

Workflow for Biological Evaluation

Caption: In vitro anticancer evaluation.

Protocol 1: Cytotoxicity Screening using Sulforhodamine B (SRB) Assay

The SRB assay is a colorimetric assay used to determine cell density, based on the measurement of cellular protein content. It is a reliable and sensitive method for cytotoxicity screening.[3]

Materials:

• Human breast cancer cell lines (e.g., MCF-7, MDA-MB-231)

• Human colorectal cancer cell line (e.g., HCT-116)

• Non-cancerous human breast epithelial cell line (e.g., MCF-10A)

• Appropriate cell culture media and supplements (e.g., DMEM, FBS, penicillin/streptomycin)

• Synthesized compound dissolved in DMSO (stock solution)

• Trichloroacetic acid (TCA)

• Sulforhodamine B (SRB) solution

• Tris base solution

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in 96-well plates at an appropriate density (e.g., 5,000-10,000 cells/well) and allow them to attach overnight in a humidified incubator at 37°C with 5% CO₂.

• Compound Treatment: Prepare serial dilutions of the synthesized compound in the cell culture medium. Replace the old medium with the medium containing the compound at various concentrations. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plates for 48-72 hours.

• Cell Fixation: Gently remove the medium and fix the cells by adding cold TCA to each well and incubating for 1 hour at 4°C.

• Staining: Wash the plates with water and allow them to air dry. Add SRB solution to each well and incubate at room temperature for 30 minutes.

• Washing: Remove the SRB solution and wash the plates with 1% acetic acid to remove unbound dye. Allow the plates to air dry.

• Measurement: Add Tris base solution to each well to solubilize the protein-bound dye. Measure the absorbance at a wavelength of 510 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration compared to the vehicle control. Determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%) using non-linear regression analysis.

Compound	MCF-7 IC50 (µM)	MDA-MB-231 IC50 (µM)	HCT-116 IC50 (µM)	MCF-10A IC50 (µM)	Selectivity Index (MCF-7)
Example Compound	5.2	8.1	6.5	> 50	> 9.6
Doxorubicin	0.8	1.2	0.9	2.5	3.1

Note: The data in this table is hypothetical and for illustrative purposes only.

Protocol 2: Cell Cycle Analysis by Flow Cytometry

This protocol is used to determine the effect of the compound on the cell cycle progression. Many anticancer agents induce cell cycle arrest at specific phases.[4]

Materials:

• Cancer cell line of interest (the one most sensitive in the cytotoxicity assay)

• Propidium iodide (PI) staining solution

• RNase A

• Phosphate-buffered saline (PBS)

• Flow cytometer

Procedure:

• Cell Treatment: Seed cells in 6-well plates and treat them with the synthesized compound at its IC50 concentration for 24 hours.

• Cell Harvesting: Harvest the cells by trypsinization, wash with cold PBS, and centrifuge to obtain a cell pellet.

• Fixation: Resuspend the cell pellet in ice-cold 70% ethanol while vortexing gently to prevent clumping. Fix the cells overnight at -20°C.

• Staining: Centrifuge the fixed cells, wash with PBS, and resuspend in PI staining solution containing RNase A. Incubate in the dark for 30 minutes at room temperature.

• Analysis: Analyze the stained cells using a flow cytometer. The DNA content of the cells will be proportional to the PI fluorescence, allowing for the quantification of cells in the G0/G1, S, and G2/M phases of the cell cycle.

PART 3: Elucidating the Mechanism of Action

Based on the structural motifs of our representative compound (biphenyl, trifluoromethoxy, and a pyridine-piperazine moiety), a plausible mechanism of action is the inhibition of a protein kinase. For instance, Aurora A kinase is a serine/threonine kinase that plays a crucial role in mitosis, and its overexpression is linked to various cancers.[2]

Potential Signaling Pathway Inhibition

Caption: Inhibition of a protein kinase.

Protocol 3: In Vitro Kinase Inhibition Assay

A commercially available in vitro kinase assay kit can be used to determine if the synthesized compound directly inhibits the activity of a specific kinase, such as Aurora A. These assays typically measure the amount of phosphorylated substrate produced in the presence of the kinase and ATP, with and without the inhibitor.

General Procedure (using a generic luminescence-based assay):

• Reaction Setup: In a 96-well plate, add the kinase, the substrate, and the synthesized compound at various concentrations.

• Initiation: Initiate the kinase reaction by adding ATP.

• Incubation: Incubate the plate at room temperature for a specified time (e.g., 1 hour).

• Detection: Add a detection reagent that produces a luminescent signal proportional to the amount of ATP remaining in the well (less ATP means higher kinase activity).

• Measurement: Measure the luminescence using a plate reader.

• Data Analysis: Calculate the percentage of kinase inhibition for each concentration of the compound and determine the IC50 value.

Conclusion and Future Directions

The protocols and application notes presented here provide a comprehensive framework for utilizing 4'-Trifluoromethoxy-biphenyl-4-carboxylic acid as a scaffold for the development of novel anticancer agents. The representative synthesis of an amide derivative and the subsequent biological evaluation workflow offer a clear path from chemical synthesis to lead candidate identification. The trifluoromethoxy group and the biphenyl core provide a strong foundation for creating compounds with favorable pharmacological properties. Further exploration of different amine coupling partners and a broader screening against a larger panel of cancer cell lines and kinases will be crucial in identifying potent and selective anticancer drug candidates.

References

• Al-Hiari, Y. M., et al. (2025). Exploring Carboxamide Derivatives as Promising Anticancer Agents: Design, In Vitro Evaluation, and Mechanistic Insights. International Journal of Molecular Sciences, 26(12), 5903. [Link]

• Asiri, A. M., et al. (2021). Dexibuprofen amide derivatives as potential anticancer agents: synthesis, in silico docking, bioevaluation, and molecular dynamic simulation. Journal of Inflammation Research, 14, 5979–5996. [Link]

• El-Sayed, M. A., et al. (2023). 2-(3-Bromophenyl)-8-fluoroquinazoline-4-carboxylic Acid as a Novel and Selective Aurora A Kinase Inhibitory Lead with Apoptosis Properties: Design, Synthesis, In Vitro and In Silico Biological Evaluation. Molecules, 28(14), 5394. [Link]

• Mustafa, M., et al. (2022). Discovery of antiproliferative and anti-FAK inhibitory activity of 1,2,4-triazole derivatives containing acetamido carboxylic acid skeleton. Bioorganic & Medicinal Chemistry Letters, 62, 128643. [Link]

• Popgeorgiev, N., et al. (2021). Theoretical Analysis of Anticancer Cellular Effects of Glycoside Amides. Pharmaceuticals, 14(11), 1146. [Link]

• Shihab, W., et al. (2024). Synthesis, In Silico Prediction, and In Vitro Evaluation of Anti-tumor Activities of Novel 4'-Hydroxybiphenyl-4-carboxylic Acid Derivatives as EGFR Allosteric Site Inhibitors. Current Medicinal Chemistry, 31(38), 6336-6356. [Link]

• Sriram, D., et al. (2005). Biphenyl-4-carboxylic Acid [2-(1H-Indol-3-yl)-ethyl]-methylamide (CA224), a Nonplanar Analogue of Fascaplysin, Inhibits Cdk4 and Tubulin Polymerization: Evaluation of in Vitro and in Vivo Anticancer Activity. Journal of Medicinal Chemistry, 48(11), 3791–3798. [Link]

• Wang, C., et al. (2023). A New Mild Method for Synthesis of Marine Alkaloid Fascaplysin and Its Therapeutically Promising Derivatives. Marine Drugs, 21(8), 424. [Link]

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• 2. mdpi.com [mdpi.com]
• 3. Dexibuprofen amide derivatives as potential anticancer agents: synthesis, in silico docking, bioevaluation, and molecular dynamic simulation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4'-Trifluoromethoxy-biphenyl-4-carboxylic acid

Welcome to the technical support center for the synthesis of 4'-Trifluoromethoxy-biphenyl-4-carboxylic acid. This guide is designed for researchers, chemists, and drug development professionals who are actively engaged in the synthesis of this and structurally related biaryl compounds. Here, we address common challenges encountered during the synthetic process, providing not just solutions but also the underlying scientific principles to empower your experimental design and troubleshooting efforts.

The synthesis of 4'-Trifluoromethoxy-biphenyl-4-carboxylic acid is typically achieved via a robust two-step sequence: a Palladium-catalyzed Suzuki-Miyaura cross-coupling reaction, followed by the hydrolysis of an ester protecting group. This guide is structured to follow this workflow, addressing potential pitfalls at each stage.

Overall Synthetic Workflow

The pathway involves the coupling of two key building blocks followed by deprotection to yield the final product.

Caption: General two-step synthesis of the target compound.

Frequently Asked Questions & Troubleshooting Guide

Part 1: The Suzuki-Miyaura Coupling Reaction

The Suzuki-Miyaura coupling is a cornerstone of modern organic synthesis for creating C-C bonds, but its success is contingent on several critical parameters.[1][2]

Question 1: My Suzuki coupling reaction shows low or no conversion of the starting materials. What are the most likely causes?

This is the most common issue and can usually be traced back to one of four areas: the catalyst, the base, the reagents, or the reaction conditions.

Answer:

A. Palladium Catalyst & Ligand Integrity: The catalytic cycle of the Suzuki reaction hinges on the generation and maintenance of a catalytically active Pd(0) species.

• Expertise & Causality: Many procedures use a Pd(II) precatalyst, such as Palladium(II) acetate (Pd(OAc)₂), which must be reduced in situ to Pd(0). This reduction is often facilitated by phosphine ligands, which also serve to stabilize the Pd(0) center and facilitate the oxidative addition and reductive elimination steps. If the ligand has degraded (e.g., oxidized to a phosphine oxide) or the catalyst fails to activate, the cycle will not initiate. Using a pre-formed Pd(0) catalyst like Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) can sometimes be a more reliable option.[3]

• Troubleshooting Steps:

  • Use Fresh Reagents: Ensure your palladium source and phosphine ligands are fresh and have been stored properly under an inert atmosphere.

  • Degas Rigorously: Oxygen can oxidize both the Pd(0) catalyst and the phosphine ligands, rendering them inactive. Degas your solvent and reaction mixture thoroughly (e.g., by three freeze-pump-thaw cycles or by sparging with argon/nitrogen for 20-30 minutes).

  • Consider a Different Catalyst System: If a standard catalyst like Pd(PPh₃)₄ fails, consider more robust, modern ligand systems (e.g., Buchwald ligands) that are designed to accelerate oxidative addition and resist degradation.[4]

B. Choice and Quality of the Base: The base plays a crucial role in the transmetalation step, activating the boronic acid.

• Expertise & Causality: An inadequate or unsuitable base will halt the catalytic cycle. The base must be strong enough to form the boronate species but not so strong as to cause unwanted side reactions, such as ester hydrolysis.[5] Aqueous inorganic bases like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) are common choices as they facilitate the reaction in mixed aqueous-organic solvents.[3]

• Troubleshooting Steps:

  • Check Base Strength and Solubility: Ensure the base is soluble enough in the reaction medium to be effective. K₃PO₄ is another strong contender.

  • Verify Base Quality: Use a freshly opened or properly stored base. Some bases can be hygroscopic and their effectiveness can change over time.

C. Boronic Acid Stability: Arylboronic acids can undergo side reactions, primarily protodeboronation (replacement of the -B(OH)₂ group with a hydrogen) or homo-coupling (formation of a biaryl from two boronic acid molecules).

• Expertise & Causality: Protodeboronation is often catalyzed by residual palladium and can be exacerbated by excessive heat or prolonged reaction times. Homo-coupling is often a sign of oxygen in the system. 4-(Trifluoromethoxy)phenylboronic acid is generally a stable reactant, but its quality is paramount.[6][7]

• Troubleshooting Steps:

  • Use High-Purity Boronic Acid: Source your boronic acid from a reputable supplier. It may contain varying amounts of the corresponding anhydride (a trimer known as a boroxine), which is also reactive but can alter the required stoichiometry.

  • Use a Slight Excess: Employing a slight excess (1.1-1.2 equivalents) of the boronic acid can help drive the reaction to completion, compensating for any minor degradation.

  • Control Temperature: Do not overheat the reaction. Follow established protocols for the specific catalyst system you are using.

D. Solvent and Temperature:

• Expertise & Causality: The solvent system must be able to dissolve all components of the reaction and be stable at the required temperature. A common system for this reaction is a mixture of an organic solvent like 1,4-dioxane or toluene with water, which is necessary to dissolve the inorganic base.[3]

• Troubleshooting Steps:

  • Ensure Proper Degassing: As mentioned, this is critical for all solvent systems.

  • Optimize Temperature: Most Suzuki couplings require heating (e.g., 80-100 °C) to proceed at a reasonable rate.[3] If the reaction is sluggish, a modest increase in temperature may help, but be mindful of potential reactant decomposition.

Caption: Key failure points in the Suzuki catalytic cycle.

Question 2: How can I effectively monitor the progress of the Suzuki coupling reaction?

Answer:

Thin-Layer Chromatography (TLC) is the most straightforward method.

• Protocol:

  • Prepare a TLC plate with silica gel.

  • Spot three lanes: your starting aryl halide (methyl 4-bromobenzoate), your boronic acid, and a co-spot of both.

  • Run a sample of your reaction mixture in a fourth lane.

  • Use a suitable mobile phase (e.g., 20-30% ethyl acetate in hexanes).

  • Visualize under a UV lamp (254 nm).[3]

• Interpretation: The reaction is complete when the spot corresponding to the limiting reagent (typically the methyl 4-bromobenzoate) has been completely consumed and a new, less polar spot corresponding to the biaryl product has appeared.

Part 2: Saponification (Ester Hydrolysis)

This step converts the intermediate methyl ester into the final carboxylic acid product.

Question 3: My ester hydrolysis is slow or incomplete. How can I ensure full conversion?

Answer:

Ester hydrolysis (saponification) is a robust reaction but can stall if conditions are not optimal.

• Expertise & Causality: Saponification is an equilibrium-driven process. To drive it to completion, Le Châtelier's principle is applied by using a large excess of one reagent (the base or water). The biphasic nature of the reaction (organic ester, aqueous base) can also lead to slow reaction rates if mixing is poor or if the ester has low solubility in the reaction medium.

• Troubleshooting Steps:

  • Increase Equivalents of Base: Use a significant excess of NaOH or KOH (e.g., 3-5 equivalents).

  • Add a Co-solvent: The reaction is often run in a mixture of methanol (or ethanol/THF) and water.[8] The alcohol acts as a co-solvent, creating a homogeneous solution and increasing the rate of reaction.

  • Increase Temperature: Heating the reaction mixture to reflux will significantly accelerate the hydrolysis.[8][9] A typical duration is 2-4 hours at reflux.[8]

  • Monitor by TLC: Check for the disappearance of the starting ester. The product carboxylic acid will typically have a much lower Rf value and may streak on the TLC plate.

Part 3: Workup and Purification

Proper workup and purification are critical to obtaining the final product with high purity.

Question 4: What is the standard workup procedure after hydrolysis, and how can I avoid emulsions?

Answer:

The goal of the workup is to protonate the carboxylate salt and extract the resulting carboxylic acid into an organic solvent.

• Protocol:

  • Cool the Reaction: After hydrolysis is complete, cool the reaction mixture to room temperature or in an ice bath.

  • Remove Organic Solvent: If a volatile organic co-solvent like methanol or THF was used, remove it under reduced pressure (rotary evaporation).

  • Acidify Slowly: Cool the remaining aqueous solution in an ice bath and slowly add concentrated HCl or another strong acid until the pH is ~1-2.[8] The product will precipitate as a white solid.

  • Extraction: Extract the product into an organic solvent like ethyl acetate.[3] To avoid emulsions, use brine (saturated NaCl solution) in the final wash. Brine increases the polarity of the aqueous layer, forcing a cleaner separation.

  • Drying and Concentration: Dry the combined organic layers over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure to yield the crude product.[3]

Question 5: What is the best method to purify the final 4'-Trifluoromethoxy-biphenyl-4-carboxylic acid?

Answer:

Recrystallization is the preferred method for purifying the final solid product.

• Expertise & Causality: 4'-Trifluoromethoxy-biphenyl-4-carboxylic acid is a crystalline solid. Recrystallization is an excellent technique for removing small amounts of impurities by leveraging differences in solubility between the product and impurities at different temperatures.

• Recommended Solvents: A mixed solvent system often gives the best results. Common choices include:

  • Ethanol/Water

  • Ethyl acetate/Hexanes

  • Toluene

• Protocol:

  • Dissolve the crude solid in a minimum amount of the hot solvent (or the more soluble solvent of a mixed pair).

  • If using a mixed system, add the second solvent (the "anti-solvent") dropwise until the solution becomes slightly cloudy.

  • Add a few drops of the first solvent to redissolve the solid and obtain a clear solution.

  • Allow the solution to cool slowly to room temperature, and then in an ice bath or refrigerator to maximize crystal formation.

  • Collect the crystals by vacuum filtration, wash with a small amount of cold solvent, and dry thoroughly.

Quantitative Data & Protocols

Table 1: Typical Reaction Conditions for Suzuki-Miyaura Coupling

Parameter	Condition	Rationale & Notes
Aryl Halide	Methyl 4-bromobenzoate	1.0 equivalent. The bromide offers a good balance of reactivity and stability.
Boronic Acid	4-(Trifluoromethoxy)phenylboronic acid	1.1 - 1.2 equivalents
Catalyst	Pd(PPh₃)₄ or Pd(OAc)₂/PPh₃	1-5 mol %. Pd(PPh₃)₄ is a direct source of Pd(0).
Base	K₂CO₃ or K₃PO₄	2.0 - 3.0 equivalents. Must be dissolved for the reaction to proceed.
Solvent	1,4-Dioxane/H₂O or Toluene/EtOH/H₂O (e.g., 4:1)	The aqueous phase is necessary to dissolve the base.[3]
Temperature	80 - 100 °C	Provides thermal energy to overcome activation barriers.
Time	4 - 16 hours	Monitor by TLC for completion.[3]

Experimental Protocol: Step-by-Step Synthesis

Step 1: Synthesis of Methyl 4'-(trifluoromethoxy)biphenyl-4-carboxylate

• To an oven-dried round-bottom flask equipped with a condenser and magnetic stir bar, add methyl 4-bromobenzoate (1.0 eq), 4-(trifluoromethoxy)phenylboronic acid (1.1 eq), and the palladium catalyst (e.g., Pd(PPh₃)₄, 0.03 eq).

• Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times.

• Add the degassed solvent system (e.g., 1,4-dioxane) via syringe.

• In a separate flask, dissolve the base (e.g., K₂CO₃, 2.0 eq) in degassed water.

• Add the aqueous base solution to the reaction flask.

• Heat the mixture to 80-90 °C and stir vigorously for the required time, monitoring by TLC.

• Upon completion, cool the reaction to room temperature, dilute with water, and extract with ethyl acetate (3x).

• Wash the combined organic layers with water and brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography (silica gel, hexanes/ethyl acetate gradient) if necessary.

Step 2: Synthesis of 4'-(Trifluoromethoxy)biphenyl-4-carboxylic acid

• Dissolve the crude methyl ester from Step 1 in a mixture of methanol and water (e.g., 4:1 v/v).

• Add solid NaOH or KOH (3.0 eq) to the solution.

• Heat the mixture to reflux (approx. 70-80 °C) for 2-4 hours, monitoring by TLC for the disappearance of the starting material.[8]

• Cool the reaction to room temperature and remove the methanol via rotary evaporation.

• Cool the remaining aqueous solution in an ice bath and acidify to pH 1-2 by the slow addition of 6N HCl. A white precipitate will form.

• Extract the product with ethyl acetate (3x).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate to yield the crude carboxylic acid.

• Purify the crude solid by recrystallization from a suitable solvent system (e.g., ethanol/water).

References

• Organic Syntheses. (n.d.). Synthesis of Trifluoromethyl Ketones from Carboxylic Acids: 4-(3,4-Dibromophenyl). Retrieved January 24, 2026, from [Link]

• Chongqing Chemdad Co., Ltd. (n.d.). 4-(Trifluoromethyl)-2'-biphenylcarboxylic acid. Retrieved January 24, 2026, from [Link]

• ResearchGate. (2019). Synthesis of Biaryls via Decarbonylative Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling of Carboxylic Acids. Retrieved January 24, 2026, from [Link]

• ResearchGate. (n.d.). Synthesis of 4′-substituted biphenyl-4-carboxylic acids 1–14. Retrieved January 24, 2026, from [Link]

• Organic Syntheses. (n.d.). (3,4,5-trifluorophenyl)boronic acid. Retrieved January 24, 2026, from [Link]

• Thieme. (n.d.). LiO-t-Bu/CsF-Mediated Formal Hydrolysis of Trifluoromethyl Arenes. Retrieved January 24, 2026, from [Link]

• PrepChem.com. (n.d.). Synthesis of methyl 4-bromobenzoate. Retrieved January 24, 2026, from [Link]

• National Institutes of Health. (n.d.). Methyl 3′,4′,5′-trimethoxybiphenyl-4-carboxylate. Retrieved January 24, 2026, from [Link]

• ResearchGate. (2014). How can I solve my problem with Suzuki coupling? Retrieved January 24, 2026, from [Link]

• Reddit. (2021). Diagnosing issues with a failed Suzuki coupling? Retrieved January 24, 2026, from [Link]

• Google Patents. (n.d.). Process for the preparation of 4-substituted-1-(trifluoromethoxy)benzene compounds.
• Google Patents. (n.d.). Preparation method of methyl benzoate compound.

• ResearchGate. (n.d.). Hydrolysis of methyl esters and alkylation to phenacyl esters. Retrieved January 24, 2026, from [Link]

• National Institutes of Health. (2021). (Trifluoromethoxy)Phenylboronic Acids: Structures, Properties, and Antibacterial Activity. Retrieved January 24, 2026, from [Link]

• Google Patents. (n.d.). Using 4-biphenyl carboxylic acid derivatives as organic mechanoluminescent material.

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Retrieved January 24, 2026, from [Link]

• Organic Syntheses. (1998). Synthesis of unsymmetrical biaryls using a modified Suzuki cross-coupling. Retrieved January 24, 2026, from [Link]

• Kingston University Research Repository. (2010). Suzuki-Miyaura Mediated Biphenyl Synthesis. Retrieved January 24, 2026, from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. ajgreenchem.com [ajgreenchem.com]
• 4. reddit.com [reddit.com]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]
• 7. chemimpex.com [chemimpex.com]
• 8. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 9. Methyl 3′,4′,5′-trimeth­oxy­biphenyl-4-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 4'-Trifluoromethoxy-biphenyl-4-carboxylic acid

Welcome to the technical support center for the synthesis of 4'-Trifluoromethoxy-biphenyl-4-carboxylic acid. This guide is designed for researchers, scientists, and professionals in drug development who are working on or planning to synthesize this important biphenyl derivative. Biphenyl scaffolds are crucial in the development of pharmaceuticals and advanced materials.[1] This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to help you navigate the common challenges and optimize the yield of your synthesis.

The primary synthetic route involves a two-step process: a Suzuki-Miyaura cross-coupling reaction to form the biphenyl core, followed by the hydrolysis of a nitrile precursor to the final carboxylic acid. Each step presents unique challenges that can impact the overall yield and purity of the final product.

Troubleshooting Guide: Overcoming Common Synthesis Hurdles

This section addresses specific issues that you may encounter during your experiments, providing potential causes and actionable solutions.

Problem 1: Low or No Yield in the Suzuki-Miyaura Coupling Step

The Suzuki-Miyaura coupling is a powerful method for C-C bond formation, but its efficiency can be influenced by several factors, especially when dealing with substrates containing electron-withdrawing groups.[2][3][4]

Potential Causes & Solutions:

• Inactive Catalyst: The active catalytic species is Pd(0). If you are using a Pd(II) precatalyst, it must be effectively reduced in situ. Some precatalysts are also sensitive to air and moisture.

  • Solution: Use a fresh batch of a reliable Pd(II) precatalyst or opt for a more robust, air-stable version like a palladacycle. Ensure all reagents and solvents are dry and properly degassed.[5]

• Oxygen Contamination: The presence of oxygen can lead to the undesirable homocoupling of the boronic acid and decomposition of the catalyst.

  • Solution: Thoroughly degas your solvent and ensure the reaction is conducted under a strictly inert atmosphere (e.g., Nitrogen or Argon).[5]

• Inappropriate Base or Solvent: The choice of base and solvent is crucial and often interdependent. The base needs to be strong enough to promote transmetalation without causing degradation of your starting materials.

  • Solution: For this specific coupling, a combination of an aqueous solution of a carbonate base (e.g., K₂CO₃ or Na₂CO₃) in an organic solvent like toluene or 1,4-dioxane is a good starting point. Ensure vigorous stirring in biphasic systems to maximize the reaction interface.[1][5]

• Protodeboronation of the Boronic Acid: This is a common side reaction where the boronic acid group is replaced by a hydrogen atom, and it can be accelerated by strong bases in aqueous media.

  • Solution: Consider using a milder base such as potassium fluoride (KF). Running the reaction under anhydrous conditions can also significantly reduce this side reaction.[2][5]

Problem 2: Incomplete or Slow Hydrolysis of the Biphenyl Nitrile

The hydrolysis of the nitrile to a carboxylic acid can be challenging, especially with aromatic nitriles which may have limited solubility.[6][7]

Potential Causes & Solutions:

• Low Solubility of the Nitrile: The biphasic nature of the reaction (solid nitrile in an aqueous acidic or basic solution) can lead to slow reaction rates.

  • Solution: The use of a co-solvent such as ethanol or dioxane can improve the solubility of the nitrile. Vigorous stirring and elevated temperatures are also crucial.

• Insufficiently Harsh Conditions: Aromatic nitriles are often more resistant to hydrolysis than their aliphatic counterparts.

  • Solution: For acidic hydrolysis, heating under reflux with a strong acid like sulfuric acid or hydrochloric acid is typically required. For alkaline hydrolysis, a concentrated solution of NaOH or KOH with heating is effective. Be aware that harsh conditions can sometimes lead to side reactions.[6][7][8]

• Formation of a Stable Amide Intermediate: The hydrolysis proceeds through an amide intermediate. Under certain conditions, this amide can be slow to hydrolyze further.

  • Solution: Prolonged reaction times and/or an increase in the concentration of the acid or base may be necessary to drive the reaction to completion.[8]

Frequently Asked Questions (FAQs)

Q1: Which starting materials are recommended for the Suzuki-Miyaura coupling?

A1: The recommended starting materials are 4-bromobenzonitrile and 4-(trifluoromethoxy)phenylboronic acid. The electron-withdrawing nature of the cyano group on the aryl bromide can facilitate the rate-limiting oxidative addition step in the catalytic cycle.[2]

Q2: What is the optimal catalyst system for this Suzuki-Miyaura coupling?

A2: A palladium catalyst, such as Palladium(II) acetate (Pd(OAc)₂) or Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄), in combination with a suitable phosphine ligand like triphenylphosphine (PPh₃), is a good starting point. The ligand is crucial for stabilizing the palladium center and promoting the catalytic cycle.

Q3: How can I monitor the progress of the reactions?

A3: Both the Suzuki-Miyaura coupling and the hydrolysis can be monitored by thin-layer chromatography (TLC) to observe the consumption of the starting materials and the formation of the product. High-performance liquid chromatography (HPLC) or gas chromatography-mass spectrometry (GC-MS) can provide more quantitative analysis.[1]

Q4: What is the best method for purifying the final carboxylic acid product?

A4: The crude product can be purified by recrystallization from a suitable solvent system, such as ethanol/water or toluene. An alternative method involves dissolving the crude product in an aqueous base, washing with an organic solvent to remove non-acidic impurities, and then re-acidifying the aqueous layer to precipitate the pure carboxylic acid.[9]

Detailed Experimental Protocols

Step 1: Suzuki-Miyaura Coupling for the Synthesis of 4'-(Trifluoromethoxy)biphenyl-4-carbonitrile

This protocol is a representative procedure based on established methodologies for similar Suzuki-Miyaura couplings.[1]

Materials:

• 4-bromobenzonitrile

• 4-(Trifluoromethoxy)phenylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• Toluene

• Water (degassed)

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Equipment:

• Round-bottom flask

• Condenser

• Magnetic stirrer with heating plate

• Inert atmosphere setup (e.g., nitrogen or argon)

• Separatory funnel

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a round-bottom flask, combine 4-bromobenzonitrile (1.0 equiv), 4-(trifluoromethoxy)phenylboronic acid (1.2 equiv), Palladium(II) acetate (0.02 equiv), and triphenylphosphine (0.04 equiv).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (nitrogen or argon) three times.

• Solvent and Base Addition: Under the inert atmosphere, add toluene and a 2 M aqueous solution of potassium carbonate (2.0 equiv).

• Reaction: Stir the mixture vigorously and heat to 80-90 °C for 4-6 hours. Monitor the reaction progress by TLC.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Separate the aqueous layer and extract it with ethyl acetate. Combine the organic layers and wash with water and then brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure. Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield 4'-(trifluoromethoxy)biphenyl-4-carbonitrile.

Step 2: Hydrolysis of 4'-(Trifluoromethoxy)biphenyl-4-carbonitrile to 4'-Trifluoromethoxy-biphenyl-4-carboxylic acid

This protocol is based on general procedures for the hydrolysis of aryl nitriles.[6][7]

Materials:

• 4'-(Trifluoromethoxy)biphenyl-4-carbonitrile

• Sulfuric acid (concentrated)

• Water

• Sodium hydroxide (NaOH)

• Hydrochloric acid (HCl)

• Diethyl ether

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating plate

• Beaker

• Buchner funnel and filter paper

Procedure:

• Reaction Setup: In a round-bottom flask, add 4'-(trifluoromethoxy)biphenyl-4-carbonitrile and a solution of aqueous sulfuric acid (e.g., 50% v/v).

• Reaction: Heat the mixture to reflux and maintain for 12-24 hours. The reaction progress can be monitored by TLC.

• Work-up: After completion, cool the reaction mixture to room temperature and pour it over crushed ice. The crude carboxylic acid will precipitate.

• Purification (Acid-Base Extraction):

  • Filter the crude precipitate and dissolve it in an aqueous solution of sodium hydroxide.

  • Wash the basic solution with diethyl ether to remove any non-acidic impurities.

  • Carefully acidify the aqueous layer with hydrochloric acid until the product precipitates completely.

• Isolation: Filter the precipitated 4'-Trifluoromethoxy-biphenyl-4-carboxylic acid, wash with cold water, and dry under vacuum.

Data Summary and Visualization

Table 1: Recommended Reaction Parameters for Suzuki-Miyaura Coupling

Parameter	Recommended Value	Rationale
Aryl Halide	4-bromobenzonitrile	Electron-withdrawing group activates the halide.
Boronic Acid	4-(trifluoromethoxy)phenylboronic acid	Readily available coupling partner.
Catalyst	Pd(OAc)₂ / PPh₃ (1:2 ratio)	Effective and common catalyst system.
Base	K₂CO₃ (aqueous solution)	Provides basic conditions for transmetalation.
Solvent	Toluene / Water	Biphasic system, toluene solubilizes organics.
Temperature	80-90 °C	Promotes reaction rate without significant decomposition.
Atmosphere	Inert (N₂ or Ar)	Prevents catalyst degradation and side reactions.[5]

Diagram 1: Synthetic Pathway

Caption: Overall synthetic route to the target molecule.

Diagram 2: Troubleshooting Flowchart for Low Suzuki Coupling Yield

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Yoneda Labs [yonedalabs.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. organicchemistrytutor.com [organicchemistrytutor.com]
• 9. data.epo.org [data.epo.org]

Technical Support Center: Optimizing Suzuki Coupling for Biphenyl Carboxylic Acid Synthesis

Welcome to the technical support center for Suzuki-Miyaura cross-coupling reactions. This guide is specifically designed for researchers, scientists, and professionals in drug development who are working with the synthesis of biphenyl carboxylic acids. The presence of a carboxylic acid moiety introduces unique challenges to this otherwise robust and versatile reaction. This document provides in-depth, field-proven insights in a troubleshooting and FAQ format to help you navigate these complexities and optimize your reaction conditions for maximal yield and purity.

Section 1: The Core Challenge - The Acidic Proton

Q1: Why is the carboxylic acid group so problematic in Suzuki couplings?

The primary challenge stems from the acidic proton of the carboxylic acid (-COOH) group. In the basic conditions required for the Suzuki-Miyaura reaction, this proton can cause several issues:

• Base Consumption: The acidic proton will react with the base intended to activate the boronic acid for transmetalation. This necessitates the use of additional equivalents of base to ensure the reaction proceeds.

• Solubility Issues: The starting material, whether it's a halo-benzoic acid or a carboxy-phenylboronic acid, is often poorly soluble in common organic solvents used for Suzuki couplings. Upon deprotonation by the base, it forms a carboxylate salt, which may have drastically different (and sometimes equally poor) solubility, potentially leading to a heterogeneous reaction mixture that can hinder catalytic turnover.

• Catalyst Inhibition: The resulting carboxylate anion can coordinate to the palladium center. This coordination can stabilize certain intermediates in the catalytic cycle, potentially slowing down crucial steps like reductive elimination or even deactivating the catalyst altogether.[1]

Effectively managing these factors is the key to a successful coupling. The choice of base, solvent, and catalyst/ligand system must be made in concert to mitigate these potential pitfalls.

Section 2: Troubleshooting Guide & FAQs

This section addresses the most common issues encountered during the synthesis of biphenyl carboxylic acids via Suzuki coupling.

Problem Area: Low to No Product Formation

Q2: My reaction shows no conversion. What are the first things to check?

When a reaction fails completely, it's crucial to systematically verify the fundamental components of the reaction setup before moving to more complex optimization.

• Oxygen Contamination: The active Pd(0) catalyst is sensitive to oxygen. Incomplete degassing of the reaction mixture is a common cause of failure. Ensure your solvent is thoroughly sparged with an inert gas (Argon or Nitrogen) and that the reaction is maintained under a positive pressure of inert gas throughout.

• Reagent Quality: Verify the purity of your starting materials. Boronic acids can degrade over time, especially if not stored properly, leading to the formation of boroxines. Aryl halides should be pure and free of contaminants that could poison the catalyst.

• Base and Water Content: The Suzuki reaction requires a base to proceed.[2][3][4] Ensure the correct amount of a suitable base has been added. For many systems, a small amount of water is beneficial, often used in conjunction with an organic solvent. Ensure your solvent system is appropriate.

Q3: My yield is low. How can I improve it by modifying the reaction components?

Low yield indicates that the reaction is proceeding but is inefficient. Optimization of the core components is necessary.

• Catalyst & Ligand Selection:

  • The Issue: Standard ligands like triphenylphosphine (PPh₃) may not be effective for challenging substrates, including those with carboxylic acids. They can be prone to oxidation and may not promote the reductive elimination step efficiently.

  • The Solution: Switch to more robust and electron-rich, bulky phosphine ligands. Buchwald-type biaryl phosphine ligands such as SPhos and XPhos are often excellent choices.[5] They are designed to stabilize the palladium center and accelerate both the oxidative addition and reductive elimination steps.[4] N-heterocyclic carbenes (NHCs) are another class of highly effective ligands.[4]

• Base Selection:

  • The Issue: The base must be strong enough to promote the formation of the boronate complex for transmetalation but not so strong that it causes unwanted side reactions or degradation.[3][4] The deprotonation of the carboxylic acid must also be accounted for.

  • The Solution:

    • Inorganic Carbonates (K₂CO₃, Cs₂CO₃): These are common and effective choices. Potassium carbonate (K₂CO₃) is a good starting point.[6] Cesium carbonate (Cs₂CO₃) is more soluble and more basic, often providing better results for difficult couplings.

    • Phosphates (K₃PO₄): Potassium phosphate is another excellent choice, particularly when dealing with sensitive functional groups.[7] It is a strong enough base to facilitate the reaction while being less harsh than hydroxides.

    • Stoichiometry: You will need at least 1 equivalent of base to deprotonate the carboxylic acid plus the standard 2-3 equivalents required for the catalytic cycle. A total of 3-4 equivalents is a good starting point.

• Solvent System:

  • The Issue: Poor solubility of the carboxylate salt can stall the reaction. The solvent also plays a role in the stability and activity of the catalytic species.[8][9][10]

  • The Solution: Mixed solvent systems are often superior.

    • Ethereal Solvents/Water: Mixtures like 1,4-Dioxane/H₂O or THF/H₂O are very common and effective. The water helps to dissolve the inorganic base and the carboxylate salt.

    • Alcohol/Water: A mixture of MeOH/H₂O or IPA/H₂O can be highly effective, especially when using Pd/C as a catalyst, as it can be easily removed by filtration.[11][12]

    • Aprotic Polar Solvents: Solvents like DMF or NMP can be used but can be difficult to remove and may lead to side reactions at high temperatures.

Problem Area: Side Product Formation

Q4: I'm observing significant homo-coupling of my boronic acid. How can I prevent this?

Homo-coupling (R-B(OH)₂ + R-B(OH)₂ → R-R) is a common side reaction, often appearing as a significant impurity.

• Causes: This is typically caused by the presence of oxygen, which can promote the oxidative coupling of the boronic acid. It can also be exacerbated by high temperatures or prolonged reaction times.

• Solutions:

  • Rigorous Degassing: This is the most critical factor. Sparge your solvent and reaction vessel thoroughly with an inert gas (Ar or N₂) before adding the catalyst. Maintain a positive inert atmosphere throughout the reaction.

  • Control Stoichiometry: Use a slight excess (1.1-1.3 equivalents) of the boronic acid. A large excess can favor homo-coupling.

  • Lower Temperature: If possible, run the reaction at a lower temperature. The use of highly active modern ligands (like SPhos) can often allow for reactions to proceed at room temperature or with gentle heating (e.g., 50-80 °C), which minimizes side reactions.[5]

Q5: My starting aryl halide is being consumed, but I'm getting a de-halogenated product instead of the biphenyl. What is happening?

This side reaction, known as hydrodehalogenation or simply dehalogenation, replaces the halide with a hydrogen atom.

• Causes: After the initial oxidative addition of the aryl halide to the Pd(0) center, the resulting Ar-Pd(II)-X species can react with a hydride source in the reaction mixture.[13] This is followed by reductive elimination to give the de-halogenated arene. Common hydride sources include amines (if used as a base), alcohols (if used as a solvent), or even trace water.

• Solutions:

  • Avoid Amine Bases: Do not use amine bases like triethylamine (NEt₃) if dehalogenation is a problem. Stick to inorganic bases like K₂CO₃ or K₃PO₄.

  • Anhydrous Conditions (with caution): While some water is often beneficial, excessive amounts or the use of alcohol solvents can sometimes promote this pathway. If using an alcohol solvent, ensure it is properly degassed.

  • Increase Reaction Rate: The faster the desired transmetalation and reductive elimination steps occur, the less time the Ar-Pd(II)-X intermediate has to undergo side reactions. Using a more active ligand system can often outcompete the dehalogenation pathway.

Section 3: Recommended Protocols & Conditions

Table 1: Recommended Starting Conditions for Suzuki Coupling of Biphenyl Carboxylic Acids

Component	Recommendation 1 (General Purpose)	Recommendation 2 (For Hindered/Difficult Substrates)
Aryl Halide	1.0 equiv (Ar-Br or Ar-I)	1.0 equiv (Ar-Cl or hindered Ar-Br)
Boronic Acid	1.2 equiv	1.3 equiv
Pd Source	Pd(OAc)₂ (1-2 mol%)	Pd₂(dba)₃ (1-2 mol%) or a dedicated precatalyst
Ligand	SPhos (2-4 mol%)	XPhos or RuPhos (2-4 mol%)
Base	K₂CO₃ or K₃PO₄ (3.0 equiv)	Cs₂CO₃ (3.0 equiv)
Solvent	1,4-Dioxane / H₂O (4:1)	Toluene / H₂O (10:1) or 2-MeTHF / H₂O
Temperature	80-100 °C	100-110 °C
Time	4-16 h	12-24 h

Note: These are starting points. Optimization will be required for your specific substrates.

Detailed Experimental Protocol: A General Procedure

• Vessel Preparation: To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the halo-benzoic acid (1.0 mmol, 1.0 equiv) and the arylboronic acid (1.2 mmol, 1.2 equiv).

• Addition of Base: Add the chosen base (e.g., K₂CO₃, 3.0 mmol, 3.0 equiv).

• Inert Atmosphere: Seal the flask with a septum, and purge the vessel with inert gas (Argon or Nitrogen) for 10-15 minutes.

• Solvent Addition: Add the degassed solvent mixture (e.g., 5 mL of Dioxane/H₂O 4:1) via syringe.

• Catalyst Addition: In a separate vial, quickly weigh the palladium source (e.g., Pd(OAc)₂, 0.02 mmol) and ligand (e.g., SPhos, 0.04 mmol) and add them to the reaction flask against a positive flow of inert gas.

• Reaction: Place the flask in a preheated oil bath at the desired temperature (e.g., 90 °C) and stir vigorously. Monitor the reaction progress by TLC or LC-MS.

• Work-up:

  • Cool the reaction to room temperature. Dilute with water and transfer to a separatory funnel.

  • Wash the aqueous layer with an organic solvent (e.g., Ethyl Acetate or Diethyl Ether) to remove non-polar impurities.

  • Carefully acidify the aqueous layer to pH 2-3 with 1M HCl. The biphenyl carboxylic acid product should precipitate as a solid.

  • Extract the aqueous layer multiple times with an organic solvent (e.g., Ethyl Acetate).

  • Combine the organic extracts, dry over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by recrystallization from a suitable solvent (e.g., Ethanol/water) or by column chromatography.[11]

Section 4: Visualizing the Process

Diagram 1: The Suzuki-Miyaura Catalytic Cycle

Caption: The Suzuki-Miyaura catalytic cycle with potential carboxylate interference.

Diagram 2: A Troubleshooting Workflow for Low Yield

Caption: A stepwise workflow for troubleshooting low-yield Suzuki reactions.

Section 5: References

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved January 24, 2026, from [Link]

• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. Retrieved January 24, 2026, from [Link]

• Wikipedia. (n.d.). Suzuki reaction. Retrieved January 24, 2026, from [Link]

• Wang, L., et al. (2019). Green synthesis of biphenyl carboxylic acids via Suzuki–Miyaura cross-coupling catalyzed by a water-soluble fullerene-supported PdCl2 nanocatalyst. Journal of Chemical Research. Available at: [Link]

• Ennis, D. S., et al. (1999). Multikilogram-Scale Synthesis of a Biphenyl Carboxylic Acid Derivative Using a Pd/C-Mediated Suzuki Coupling Approach. Organic Process Research & Development, 3(4), 248-252. Available at: [Link]

• Ashenhurst, J. (2016, March 10). The Heck, Suzuki, and Olefin Metathesis Reactions. Master Organic Chemistry. Retrieved January 24, 2026, from [Link]

• Reddit user discussion. (2021). Do carboxylic acids interfere with Suzukis? r/OrganicChemistry. Retrieved January 24, 2026, from [Link]

• Bardera, M. A., et al. (2004). Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Journal of the American Chemical Society, 126(38), 11902–11915. Available at: [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved January 24, 2026, from [Link]

• Urawa, Y., & Ogura, T. (2003). A facile and efficient synthesis of ortho-cyanobenzophenones via palladium-catalyzed cross-coupling reaction of arylboronic acids with ortho-cyanobenzoyl chlorides. Tetrahedron Letters, 44(1), 271-273. (Note: The provided search result[7] discusses K₃PO₄ in acylation, a principle applicable to managing sensitive groups in cross-coupling).

• Matos, K., et al. (2005). Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings. The Journal of Organic Chemistry, 70(24), 9789–9792. Available at: [Link]

• ResearchGate. (n.d.). Effect of polar solvents on Suzuki coupling reaction. Retrieved January 24, 2026, from [Link]

• Ennis, D. S., et al. (1999). Multikilogram-scale synthesis of a biphenyl carboxylic acid derivative using a Pd/C-mediated Suzuki coupling approach. ACS Publications. Retrieved January 24, 2026, from [Link]

• Sameera, W. M. C., & Sowlati-Hashjin, S. (2020). Analyzing the Solvent Effects in Palladium/N-Heterocyclic Carbene (Pd/NHC)-Catalyzed Suzuki–Miyaura Coupling of Aryl Chlorides: A Computational Study of the Oxidative Addition Step with Experimental Validation. Organometallics, 39(2), 217-227. Available at: [Link]

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• 2. Suzuki Coupling [organic-chemistry.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Suzuki-Miyaura Cross-Coupling in Acylation Reactions, Scope and Recent Developments - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Yoneda Labs [yonedalabs.com]

Technical Support Center: Purification of 4'-Trifluoromethoxy-biphenyl-4-carboxylic acid

Introduction: Welcome to the technical support guide for the purification of 4'-Trifluoromethoxy-biphenyl-4-carboxylic acid (TFMBCA). This document provides troubleshooting advice and answers to frequently asked questions encountered during the purification of this important building block in pharmaceutical and materials science research. The unique combination of a rigid biphenyl core, an acidic carboxylic acid handle, and a lipophilic trifluoromethoxy group presents specific challenges that require careful methodological consideration.[1] This guide is designed to provide you with the mechanistic insights and practical protocols to overcome these hurdles effectively.

Troubleshooting Guide: Common Purification Challenges

This section addresses specific experimental issues in a question-and-answer format, providing both the underlying cause and a detailed protocol for resolution.

Q1: My crude product is a dark, greyish solid, and I suspect palladium catalyst contamination from my Suzuki coupling reaction. How can I remove it?

Pillar of Expertise: Residual palladium from cross-coupling reactions is a common and critical issue, as metal impurities are often unacceptable in downstream applications, particularly for drug development. Palladium can exist in multiple states: as heterogeneous Pd(0) particles, which are easier to filter, or as soluble, homogeneous Pd(II) complexes, which require more targeted removal strategies.[2] A simple filtration is often insufficient.

Authoritative Insight: The choice of palladium removal technique is highly dependent on the specific palladium species present, the solvent system, and the properties of the target molecule.[2] Metal scavengers, which are functionalized materials that chelate and bind to the metal, offer a highly effective solution.

Recommended Protocol: Palladium Scavenging with Thiol-Functionalized Silica

This protocol is effective for removing soluble palladium species.

• Dissolution: Dissolve the crude, palladium-contaminated TFMBCA in a suitable organic solvent such as Tetrahydrofuran (THF) or Ethyl Acetate (EtOAc) at a concentration of approximately 50-100 mg/mL.

• Scavenger Addition: Add a thiol-functionalized silica scavenger (e.g., SiliaMetS Thiol) to the solution. A typical loading is 3-5 equivalents by weight relative to the theoretical amount of palladium catalyst used in the reaction.

• Agitation & Heating: Stir the mixture at a moderately elevated temperature (e.g., 40-50 °C) for 2-4 hours. The increased temperature enhances the kinetics of the chelation process.

• Filtration: Allow the mixture to cool to room temperature and filter it through a pad of Celite® or a 0.45 µm syringe filter to remove the scavenger-bound palladium.

• Solvent Removal: Concentrate the filtrate under reduced pressure to recover the palladium-free crude product, which can then be subjected to further purification (e.g., recrystallization).

• Purity Check: Assess the palladium levels using Inductively Coupled Plasma (ICP) analysis to confirm successful removal.

dot

Caption: Workflow for removing residual palladium catalyst.

Q2: I'm struggling with recrystallization. The compound either oils out or has very poor solubility in common solvents. What is a systematic approach to finding the right conditions?

Pillar of Expertise: Recrystallization is a powerful technique that relies on the solubility difference of a compound in a solvent at elevated and ambient temperatures.[3] For rigid, aromatic molecules like TFMBCA, finding a single solvent that meets these criteria can be challenging. The highly fluorinated moiety increases lipophilicity, while the carboxylic acid provides polarity, leading to complex solubility behavior.

Authoritative Insight: A mixed-solvent system is often the key to success. This involves dissolving the compound in a "good" solvent (in which it is highly soluble) and then adding a "poor" solvent (in which it is sparingly soluble) until the solution becomes turbid (the cloud point). Gentle heating then clarifies the solution, and slow cooling allows for the formation of high-purity crystals.[4]

Recommended Protocol: Systematic Solvent Screening for Recrystallization

• Initial Screening (Single Solvents):

  • Place ~20 mg of your crude TFMBCA into several test tubes.

  • To each tube, add a different solvent dropwise from the list below (start with 0.5 mL).

  • Observe solubility at room temperature. If insoluble, heat the solvent to its boiling point.

  • An ideal single solvent will show poor solubility at room temperature but high solubility at boiling.

• Developing a Mixed-Solvent System:

  • If no single solvent is ideal, select a "good" solvent (e.g., Acetone, Ethyl Acetate) where the compound is very soluble.

  • Select a "poor" solvent (e.g., Heptane, Water) where the compound is insoluble. These pairs must be miscible.

  • Procedure: a. Dissolve the crude product in the minimum amount of the hot "good" solvent. b. While hot, add the "poor" solvent dropwise until the solution becomes persistently cloudy. c. Add a few more drops of the "good" solvent until the solution is clear again. d. Allow the solution to cool slowly to room temperature, then in an ice bath to maximize crystal formation. e. Collect the crystals by vacuum filtration.

Data Presentation: Solvent Selection Table

Solvent	Polarity Index	Boiling Point (°C)	Potential Use for TFMBCA
Heptane	0.1	98	Good "poor" solvent; high boiling point.
Toluene	2.4	111	Potential single solvent for high-temp dissolution.
Ethyl Acetate	4.4	77	Good "good" solvent.
Acetone	5.1	56	Excellent "good" solvent, but low boiling point.
Ethanol	5.2	78	Potential single solvent or "good" solvent.
Water	10.2	100	Good "poor" solvent when paired with a polar organic.

Q3: My yield from acid-base extraction is very low. What are the common pitfalls?

Pillar of Expertise: Acid-base extraction is a cornerstone of purifying compounds with acidic or basic functional groups.[5] For TFMBCA, this involves using an aqueous base to deprotonate the carboxylic acid, forming a water-soluble carboxylate salt. This salt is extracted into the aqueous phase, leaving neutral impurities (like biphenyl homo-coupled byproducts) in the organic layer. The product is then recovered by re-acidifying the aqueous layer to precipitate the neutral carboxylic acid.

Authoritative Insight: Low yields can stem from several issues:

• Incomplete Deprotonation: The pKa of the carboxylic acid and the strength of the base are critical. A base that is too weak may not fully deprotonate the acid.

• Emulsion Formation: Vigorous shaking can create stable emulsions at the organic-aqueous interface, trapping material.

• Premature Precipitation: The sodium salt of TFMBCA may have limited aqueous solubility, causing it to precipitate at the interface instead of fully dissolving.

• Incomplete Re-protonation: Insufficient acid addition during the final precipitation step will leave some product as the soluble salt.

Recommended Protocol: Optimized Acid-Base Extraction

• Dissolution: Dissolve the crude product in an appropriate organic solvent like Ethyl Acetate (EtOAc) or Diethyl Ether (Et₂O).

• Extraction: Transfer the solution to a separatory funnel and add an equal volume of 1 M sodium carbonate (Na₂CO₃) solution. Rationale: Sodium carbonate is a moderately strong base, sufficient to deprotonate the carboxylic acid without being as aggressive as NaOH, which can sometimes promote side reactions or emulsions.

• Mixing: Stopper the funnel and invert it gently several times, periodically venting to release pressure from any CO₂ evolution. Avoid vigorous shaking to prevent emulsions.

• Separation: Allow the layers to separate. Drain the lower aqueous layer into a clean flask. Repeat the extraction on the organic layer with fresh Na₂CO₃ solution twice more to ensure complete recovery.

• Precipitation: Combine all aqueous extracts in a beaker and cool in an ice bath. Slowly add 2 M hydrochloric acid (HCl) dropwise with stirring until the pH is ~2. The white, solid TFMBCA should precipitate out.

• Isolation: Collect the solid product by vacuum filtration, wash the filter cake with cold deionized water to remove inorganic salts, and dry under vacuum.

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Caption: Logic of the acid-base extraction workflow.

Frequently Asked Questions (FAQs)

Q1: What are the expected physical properties of pure 4'-Trifluoromethoxy-biphenyl-4-carboxylic acid?

• Appearance: White to off-white solid.

• Molecular Weight: 282.22 g/mol .

• Melting Point: Data for this specific isomer is not widely published, but related isomers like 4'-(Trifluoromethyl)-[1,1'-biphenyl]-2-carboxylic acid have a melting point of 169-171 °C.[6] The target compound's melting point is expected to be in a similar high range, likely >200 °C, consistent with other biphenyl-4-carboxylic acids.

Q2: Which analytical techniques are best for assessing the purity of my final product?

• ¹H and ¹⁹F NMR Spectroscopy: Provides structural confirmation and can reveal the presence of organic impurities. The trifluoromethoxy group provides a sharp singlet in the ¹⁹F NMR spectrum, which is a sensitive probe for purity.

• High-Performance Liquid Chromatography (HPLC): The primary method for quantitative purity assessment. A reversed-phase C18 column with a mobile phase of acetonitrile and water (containing 0.1% trifluoroacetic acid or formic acid) is a good starting point. Purity should be assessed by peak area percentage, ideally at multiple wavelengths.

• Liquid Chromatography-Mass Spectrometry (LC-MS): Confirms the molecular weight of the main peak and helps in identifying the mass of any impurities.

• Elemental Analysis (CHN): Confirms the elemental composition of the bulk material, providing evidence against the presence of inorganic salts or residual solvents.

Q3: What are the key safety considerations when handling this compound?

• Based on data for analogous compounds, TFMBCA should be handled with standard laboratory precautions. It may cause skin and serious eye irritation.[6]

• Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and chemical-resistant gloves.

• Handling: Avoid creating dust. Handle in a well-ventilated area or a chemical fume hood.

• Incompatibilities: Avoid strong oxidizing agents, strong bases, and strong acids.[6]

References

• Asian Journal of Green Chemistry. (2025, January 28). Synthesis of Small Molecule Biphenyl Carboxylic Acids as Anticancer Agents. Available at: [Link]

• Organic Syntheses. (n.d.). Synthesis of Trifluoromethyl Ketones from Carboxylic Acids: 4-(3,4-Dibromophenyl)-4,4-difluoro-3,3-dimethyl-2-butanone. Retrieved from [Link]

• ACS Publications. (2023, September 6). Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry. Organic Process Research & Development. Available at: [Link]

• Google Patents. (n.d.). US3654351A - Purification of aromatic polycarboxylic acids by recrystallization.

• PubChem. (n.d.). 4'-Trifluoromethyl-biphenyl-3-carboxylic acid. Retrieved from [Link]

• University of Wisconsin-Madison. (n.d.). Recrystallization and Crystallization. Retrieved from [Link]

• Google Patents. (n.d.). WO2011009852A2 - Pharmaceutical compositions.
• Google Patents. (n.d.). RU2484117C2 - Using 4-biphenyl carboxylic acid derivatives as organic mechanoluminescent material and mechanoluminescent composition.

• University of Rochester. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

• National Institutes of Health. (n.d.). Crystal structure, Hirshfeld surface analysis, DFT and molecular docking studies of 4′-(benzyloxy)-[1,1′-biphenyl]-3-carboxylic acid. Retrieved from [Link]

• Organic Syntheses. (n.d.). 4-Methoxyphenyl-N-tert-butanesulfinyl-imine. Retrieved from [Link]

• Beilstein Journals. (n.d.). Trifluoromethyl ethers – synthesis and properties of an unusual substituent. Retrieved from [Link]

• Chemdad. (n.d.). 4-(Trifluoromethyl)-2'-biphenylcarboxylic acid. Retrieved from [Link]

• ResearchGate. (n.d.). Biphenyl-4,4′-dicarboxylic acid N,N-dimethylformamide monosolvate. Retrieved from [Link]

• PubChem. (n.d.). (1,1'-Biphenyl)-4-carboxylic acid. Retrieved from [Link]

• Wikipedia. (n.d.). Acid–base extraction. Retrieved from [Link]

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• 4. Reagents & Solvents [chem.rochester.edu]
• 5. 195457-71-7|4'-(Trifluoromethyl)-[1,1'-biphenyl]-4-carboxylic acid|BLD Pharm [bldpharm.com]
• 6. file.medchemexpress.com [file.medchemexpress.com]

Technical Support Center: Scale-Up Synthesis of 4'-Trifluoromethoxy-biphenyl-4-carboxylic Acid

Welcome to the technical support center for the scale-up synthesis of 4'-Trifluoromethoxy-biphenyl-4-carboxylic acid. This guide is designed for researchers, chemists, and process development professionals to provide field-proven insights, detailed protocols, and robust troubleshooting strategies for transitioning this synthesis from the laboratory to pilot and manufacturing scales.

Introduction & Strategic Overview

4'-Trifluoromethoxy-biphenyl-4-carboxylic acid is a crucial building block in the development of pharmaceuticals and advanced materials, largely due to the unique electronic properties imparted by the trifluoromethoxy (-OCF₃) group.[1] While numerous methods exist for forming biaryl bonds, the Suzuki-Miyaura cross-coupling reaction remains the most reliable, versatile, and scalable approach for this specific target molecule.[2][3][4]

This guide focuses exclusively on the Suzuki-Miyaura pathway, coupling 4-bromobenzoic acid with 4-(trifluoromethoxy)phenylboronic acid. We will address the critical parameters and common pitfalls encountered during scale-up, ensuring a safe, efficient, and reproducible process.

Core Synthetic Strategy: Suzuki-Miyaura Coupling

The reaction forms a C-C bond between an aryl halide and an organoboron compound, catalyzed by a palladium complex.[5][6]

Caption: General scheme for the Suzuki-Miyaura synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the most robust and scalable synthetic route? The palladium-catalyzed Suzuki-Miyaura cross-coupling of 4-bromobenzoic acid (or its salt) and 4-(trifluoromethoxy)phenylboronic acid is the industry-standard approach. It offers high functional group tolerance, relatively mild conditions, and a well-understood mechanism, which are all critical for successful scale-up.[2][3]

Q2: What are the critical process parameters (CPPs) to monitor during scale-up? The key CPPs are:

• Temperature: Affects reaction rate, impurity formation, and catalyst stability.

• Agitation/Mixing: Crucial for ensuring homogeneity in a multiphasic system, preventing localized "hot spots," and maintaining catalyst suspension. Inadequate mixing is a common cause of scale-up failure.[7]

• Inert Atmosphere: The active Pd(0) catalytic species is sensitive to oxygen. Maintaining a nitrogen or argon atmosphere is essential for preventing catalyst deactivation.[8]

• pH during Work-up: Precise pH control is mandatory for isolating the carboxylic acid product cleanly and efficiently.

• Reagent Stoichiometry: Minor excesses of the boronic acid are common, but large deviations can lead to downstream purification challenges.

Q3: What are the primary safety concerns?

• Reagent Handling: Boronic acids can be skin and respiratory irritants.[9][10] Always consult the Safety Data Sheet (SDS) and use appropriate personal protective equipment (PPE), including gloves, safety glasses, and respiratory protection.[9][10][11]

• Solvent Flammability: Many suitable solvents (e.g., toluene, THF, ethanol) are flammable. Ensure proper grounding of equipment to prevent static discharge.

• Catalyst Handling: While many modern palladium pre-catalysts are air-stable, heterogeneous catalysts like Palladium on Carbon (Pd/C) can be pyrophoric when dry and exposed to air. Handle with care, preferably under an inert atmosphere or as a wet cake.

• Exotherms: Both the reaction and the acid-base neutralization during workup can be exothermic. Ensure the reactor has adequate cooling capacity and plan for controlled addition rates.[7]

Recommended Scale-Up Protocol

This protocol is a general guideline. Optimization of catalyst, base, solvent, and temperature is recommended for your specific equipment and scale.

Materials & Reagents

Reagent	Typical Grade	Molar Equiv.	Notes
4-Bromobenzoic acid	>98%	1.0	Starting material.
4-(Trifluoromethoxy)phenylboronic acid	>97%	1.05 - 1.2	A slight excess helps drive the reaction to completion.
Palladium Catalyst (e.g., Pd/C, 10 wt%)	N/A	0.005 - 0.02	Heterogeneous catalyst simplifies removal. Lower loadings are desirable.[12]
Base (e.g., Potassium Carbonate, K₂CO₃)	Anhydrous, >99%	2.0 - 3.0	Must be sufficient to activate the boronic acid and neutralize HBr.
Solvent System (e.g., Ethanol/Water)	Reagent or ACS Grade	~10 volumes	A mixed aqueous system is often effective and greener than pure organic.[13]
Hydrochloric Acid (HCl)	3M or 6M	As needed	For product precipitation.
Activated Carbon (optional)	N/A	As needed	For palladium scavenging.

Step-by-Step Procedure

• Vessel Preparation: Ensure the reactor is clean, dry, and equipped with a mechanical stirrer, reflux condenser, thermocouple, and nitrogen inlet/outlet.

• Inerting: Purge the vessel with nitrogen for at least 30 minutes to remove oxygen. Maintain a gentle nitrogen blanket throughout the reaction.[8]

• Reagent Charge:

  • Charge the reactor with 4-bromobenzoic acid, 4-(trifluoromethoxy)phenylboronic acid, and potassium carbonate.

  • Add the ethanol/water solvent system.

  • Begin agitation to form a slurry.

• Catalyst Addition: Add the palladium catalyst to the stirring mixture. For Pd/C, it can be added as a slurry in a small amount of the reaction solvent to minimize dust exposure.

• Reaction:

  • Heat the mixture to reflux (typically 75-85°C for an ethanol/water system) under controlled conditions.

  • Monitor the reaction progress by a suitable analytical method (e.g., HPLC, UPLC) by taking quenched samples periodically. A typical reaction time is 4-12 hours.

• Catalyst Removal & Work-Up:

  • Once the reaction is complete, cool the mixture to 50-60°C.

  • If using a heterogeneous catalyst like Pd/C, filter the hot reaction mixture through a pad of celite to remove the catalyst. Wash the filter cake with a small amount of the hot solvent mixture.

  • Transfer the filtrate to a separate vessel for work-up.

• Product Precipitation:

  • Cool the solution to room temperature.

  • Slowly add hydrochloric acid to the stirred solution. The product will begin to precipitate as the pH drops. The target pH is typically 2-3 to ensure full protonation of the carboxylic acid.

  • Monitor the temperature during acidification, as it can be exothermic.

• Isolation and Drying:

  • Stir the resulting slurry for 1-2 hours to allow for complete crystallization.

  • Isolate the solid product by filtration.

  • Wash the filter cake with deionized water to remove inorganic salts, followed by a cold non-polar solvent (e.g., heptane) to aid in drying.

  • Dry the product under vacuum at 50-60°C until a constant weight is achieved.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments.

Caption: Decision workflow for diagnosing low reaction yield.

Issue 1: Low or Stalled Reaction Conversion

• Q: My HPLC analysis shows a significant amount of unreacted 4-bromobenzoic acid after the expected reaction time. What went wrong?

  • A: Expertise & Causality: Low conversion is most often linked to catalyst deactivation, insufficient base, or poor reagent quality.

    • Catalyst Inactivity: The active Pd(0) species can be oxidized by residual air, rendering it useless. Ensure your nitrogen purge was thorough and that the seal on your reactor is tight.[8][14] On scale, subsurface nitrogen sparging prior to heating can be more effective than a simple headspace purge. Alternatively, the catalyst lot may be faulty; test it on a small, proven batch.

    • Insufficient Base: The base is critical for the transmetalation step of the catalytic cycle.[2] If the base is not strong enough, is not soluble in the reaction medium, or is present in insufficient quantity, the reaction will stall. Potassium carbonate is a good starting point, but stronger bases like potassium phosphate (K₃PO₄) may be required.

    • Boronic Acid Decomposition: 4-(trifluoromethoxy)phenylboronic acid can undergo protodeboronation (replacement of the -B(OH)₂ group with a hydrogen) in the presence of water, especially at elevated temperatures. This side reaction consumes your reagent. Use high-quality boronic acid and consider adding it later in the sequence if this is a persistent issue.[15]

    • Poor Mixing: At scale, ensuring the solid base and catalyst are adequately suspended is critical. If a "dead zone" with poor agitation exists in the reactor, localized reaction stalling will occur.[7]

Issue 2: High Levels of Impurities

• Q: My product is only 95% pure and contains significant side products. How can I improve its purity?

  • A: Expertise & Causality: The primary impurities in Suzuki reactions are typically homocoupled products.

    • Boronic Acid Homocoupling (4,4'-bis(trifluoromethoxy)biphenyl): This arises from the coupling of two molecules of the boronic acid. It is often promoted by the presence of oxygen or excessively high temperatures. Re-evaluate your inerting procedure and consider slightly lowering the reaction temperature.

    • Aryl Halide Homocoupling (Biphenyl-4,4'-dicarboxylic acid): This is less common but can occur. It is often a sign of issues with the catalyst initiation phase.

    • Minimization Strategy: Precise control over stoichiometry is key. Using a minimal excess of the boronic acid (e.g., 1.05 equivalents) can reduce its homocoupling. Additionally, a well-chosen ligand for the palladium can suppress side reactions, though for a simple Pd/C system, this is not an option.

Issue 3: Residual Palladium in Final Product

• Q: My ICP-MS analysis shows palladium levels are over 100 ppm. How can I reduce this to meet regulatory limits (<10 ppm)?

  • A: Expertise & Causality: Palladium is a high-priority metal to remove for pharmaceutical applications. Its removal requires specific downstream steps.

    • Crystallization Effectiveness: The primary purification method is crystallization. If palladium species are trapped or co-precipitate with your product, the levels will remain high. Ensure the product is fully dissolved after catalyst filtration and before precipitation is initiated.

    • Palladium Scavenging: After the primary catalyst filtration, consider a secondary treatment of the warm filtrate with an adsorbent like activated carbon or a silica-based scavenger with thiol groups.[14] These have a high affinity for dissolved palladium species. A short treatment (1-2 hours) followed by another filtration can drastically reduce palladium levels.

    • Final Product Slurry Wash: Washing the isolated, crystalline product with a solvent in which it is poorly soluble (like an industrial methylated spirit or IMS) can be very effective at removing surface-bound impurities, including residual palladium.[12][16]

Issue 4: Difficult Product Isolation

• Q: During the acidic work-up, my product oiled out instead of crystallizing, or formed very fine particles that are hard to filter.

  • A: Expertise & Causality: This is a classic physical chemistry problem encountered during scale-up. The rate of supersaturation is too high.

    • Control the Precipitation Rate: Do not "crash out" the product. Add the acid slowly, especially as you approach the pKa of the carboxylic acid. This allows for the formation of larger, more ordered crystals.

    • Optimize Temperature: Conduct the precipitation at an elevated temperature (e.g., 40-50°C). This often prevents oiling and promotes better crystal growth.

    • Use a Seeding Strategy: Once the solution becomes cloudy (the onset of nucleation), add a small amount (0.1-1% by weight) of previously isolated, pure product. This provides a template for crystal growth and can dramatically improve particle size and filterability.[12]

    • Anti-Solvent Addition: Consider a process where the reaction solution is added to the acid, or where an anti-solvent is used to control the crystallization process.

References

• Ran, Y., et al. (2021). Pd/C-Catalyzed Synthesis of 4-Bibenzoic Acid via Suzuki-Miyaura Coupling Reaction. MDPI. [Link]

• Chen, Y., et al. (2025). Lessons Learned during 50 kg Manufacturing of Suzuki–Miyaura Coupling Reaction. ACS Publications. [Link]

• Karami, B., et al. (2015). Synthesis of biphenyl via sustainable Suzuki-Miyaura coupling reaction using mesoporous MCF-supported tin-palladium nanoparticles. ResearchGate. [Link]

• Ennis, D. S., et al. (2002). Multikilogram-Scale Synthesis of a Biphenyl Carboxylic Acid Derivative Using a Pd/C-Mediated Suzuki Coupling Approach. ACS Publications. [Link]

• ResearchGate. (n.d.). Pd-catalyzed Suzuki-Miyaura cross-coupling reaction of 4-bromobenzoic.... ResearchGate. [Link]

• Zhang, H., et al. (2015). Green synthesis of biphenyl carboxylic acids via Suzuki–Miyaura cross-coupling catalyzed by a water-soluble fullerene-supported PdCl2 nanocatalyst. ResearchGate. [Link]

• Chase, C. E., et al. (2007). Optimization and Scale-Up of a Suzuki−Miyaura Coupling Reaction: Development of an Efficient Palladium Removal Technique. ResearchGate. [Link]

• Bica, K., & Gaertner, P. (2012). Progress on Suzuki–Miyaura Cross-Coupling Reactions Promoted by Palladium–Lanthanide Coordination Polymers as Catalytic Systems. MDPI. [Link]

• Li, Z., et al. (2022). Highly Efficient Fabrication of Kilogram-Scale Palladium Single-Atom Catalysts for the Suzuki–Miyaura Cross-Coupling Reaction. ACS Applied Materials & Interfaces. [Link]

• Hill, N. J., et al. (2021). An Operationally Simple Aqueous Suzuki–Miyaura Cross-Coupling Reaction for an Undergraduate Organic Chemistry Laboratory. Journal of Chemical Education. [Link]

• ResearchGate. (n.d.). Scheme 1. Preparation of biphenyl-4-carboxylic acid 5-(arylidene). ResearchGate. [Link]

• Chemical.AI. (2025). Advantages and Challenges of Cross-Coupling Reactions and Recent Progress in Suzuki–Miyaura Reactions. Chemical.AI. [Link]

• Royal Society of Chemistry. (n.d.). Suzuki-Miyaura coupling reaction of 4- bromobenzoic acid and phenylboronic acid in aqueous media. RSC. [Link]

• Ennis, D. S., et al. (2002). Multikilogram-Scale Synthesis of a Biphenyl Carboxylic Acid Derivative Using a Pd/C-Mediated Suzuki Coupling Approach. ACS Publications. [Link]

• Google Patents. (n.d.). Carboxylic acid purification and crystallization process.

• Ferreira, R. J., et al. (2023). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. MDPI. [Link]

• El-Faham, A., et al. (2023). A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects. NIH. [Link]

• ResearchGate. (n.d.). Scheme 12 The Suzuki-Miyaura cross-coupling of 4-bromobenzoic acid with.... ResearchGate. [Link]

• AFG Bioscience LLC. (n.d.). SAFETY DATA SHEET - 1,1,2-Trifluoro-2-(trifluoromethoxy)ethene. AFG Bioscience LLC. [Link]

• Semantic Scholar. (2020). Discovery, Synthesis, and Scale-up of Efficient Palladium Catalysts Useful for the Modification of Nucleosides. Semantic Scholar. [Link]

• White Rose eTheses Online. (n.d.). The Continuous Extraction of Carboxylic Acids and Amines. White Rose eTheses Online. [Link]

• Chem-Impex. (n.d.). 4-(Trifluoromethyl)phenylboronic acid. Chem-Impex. [Link]

• Angene Chemical. (2024). Safety Data Sheet. Angene Chemical. [Link]

• 3M. (n.d.). Safety Data Sheet. 3M. [Link]

• Barder, T. E., et al. (2005). Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Journal of the American Chemical Society. [Link]

• Rammiger, T., et al. (2023). Suzuki–Miyaura Cross-Coupling for the Synthesis of Key Intermediates of Ketoprofen and Bifonazole Analogues. MDPI. [Link]

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Reference Data & Comparative Studies

The Trifluoromethoxy Group: A Key Player in Optimizing Biphenyl Carboxylic Acid Scaffolds for Drug Discovery

A Comparative Guide to 4'-Trifluoromethoxy-biphenyl-4-carboxylic acid and its Analogues

In the landscape of modern medicinal chemistry, the biphenyl carboxylic acid scaffold remains a cornerstone for the development of novel therapeutics across a range of disease areas, including inflammatory conditions, cancer, and metabolic disorders.[1][2] The inherent versatility of this structure allows for fine-tuning of its physicochemical and pharmacological properties through substitution on its phenyl rings. Among the myriad of possible modifications, the introduction of fluorine-containing functional groups has emerged as a powerful strategy to enhance drug-like properties. This guide provides a detailed comparison of 4'-Trifluoromethoxy-biphenyl-4-carboxylic acid with a series of its analogues, highlighting the unique advantages conferred by the trifluoromethoxy (-OCF3) group.

This analysis will delve into the structure-activity relationships (SAR) of this class of compounds, supported by comparative data on their physicochemical properties, biological activities, and metabolic stability. We will also provide detailed experimental protocols for the key assays discussed, offering a practical framework for researchers in the field.

The Strategic Advantage of the Trifluoromethoxy Group

The 4'-position of the biphenyl-4-carboxylic acid scaffold is a critical site for modification, as substituents at this position can significantly influence the molecule's interaction with biological targets and its overall pharmacokinetic profile. The trifluoromethoxy group is particularly noteworthy due to its unique electronic and steric properties. Unlike a simple methoxy group (-OCH3), which is electron-donating, the strong electron-withdrawing nature of the three fluorine atoms in the trifluoromethoxy group alters the electronic distribution of the entire molecule. This can lead to enhanced binding affinity to target proteins and improved metabolic stability by shielding the molecule from enzymatic degradation.

Physicochemical Properties: A Comparative Analysis

The physicochemical properties of a drug candidate, such as lipophilicity (logP) and acidity (pKa), are critical determinants of its absorption, distribution, metabolism, and excretion (ADME) profile. The table below presents a comparison of the computed physicochemical properties of 4'-Trifluoromethoxy-biphenyl-4-carboxylic acid and its key analogues.

4'-Substituent	Compound Name	Molecular Weight ( g/mol )	Computed logP	pKa (Predicted)
-OCF3	4'-Trifluoromethoxy-biphenyl-4-carboxylic acid	282.21	4.3	~4.2
-H	Biphenyl-4-carboxylic acid	198.22	3.9	4.19
-CH3	4'-Methyl-biphenyl-4-carboxylic acid	212.24	3.9	~4.3
-OCH3	4'-Methoxy-biphenyl-4-carboxylic acid	228.24	3.0	4.28
-Cl	4'-Chloro-biphenyl-4-carboxylic acid	232.66	4.5	~4.2
-CF3	4'-Trifluoromethyl-biphenyl-4-carboxylic acid	266.21	4.6	~4.1

Data sourced from PubChem and other chemical databases.[3][4][5][6][7][8] pKa values are estimates based on the parent compound and known substituent effects.

Key Insights from Physicochemical Data:

• Lipophilicity (logP): The trifluoromethoxy group significantly increases the lipophilicity of the molecule (logP = 4.3) compared to the unsubstituted (logP = 3.9) and methoxy-substituted (logP = 3.0) analogues. This enhanced lipophilicity can improve membrane permeability and cell uptake, but may also impact solubility and plasma protein binding. The chloro and trifluoromethyl analogues exhibit even higher lipophilicity.

• Acidity (pKa): The carboxylic acid moiety in all the analogues is expected to have a pKa in the range of 4.1 to 4.3, making them acidic compounds that will be predominantly ionized at physiological pH. The electron-withdrawing or -donating nature of the 4'-substituent has a modest influence on the acidity of the carboxylic acid.

Synthesis of 4'-Substituted Biphenyl-4-Carboxylic Acids

The most prevalent and versatile method for synthesizing this class of compounds is the Suzuki-Miyaura cross-coupling reaction.[1][2] This palladium-catalyzed reaction efficiently forms the carbon-carbon bond between the two phenyl rings.

Caption: General workflow for the synthesis of 4'-substituted biphenyl-4-carboxylic acids via Suzuki-Miyaura cross-coupling.

Experimental Protocol: Suzuki-Miyaura Cross-Coupling

• Reactant Preparation: In a round-bottom flask, combine 4-bromobenzoic acid (1.0 equivalent), the desired 4'-substituted phenylboronic acid (1.1 equivalents), and a base such as potassium carbonate (2.0 equivalents).

• Solvent Addition: Add a degassed solvent system, typically a mixture of 1,4-dioxane and water (e.g., 4:1 v/v).[2]

• Catalyst Introduction: To the stirred mixture, add a palladium catalyst, such as Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh3)4) (0.02-0.05 equivalents).

• Reaction Execution: Heat the reaction mixture under an inert atmosphere (e.g., nitrogen or argon) at 80-100 °C for 4-12 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion, cool the reaction to room temperature and dilute with water. Acidify the aqueous layer with a strong acid (e.g., 2M HCl) to a pH of ~2-3 to precipitate the carboxylic acid product. Filter the solid, wash with water, and dry under vacuum. The crude product can be further purified by recrystallization or column chromatography.

Biological Activity: A Structure-Activity Relationship (SAR) Perspective

4'-Substituent	IC50 (µM) vs. MCF-7 Cells	IC50 (µM) vs. MDA-MB-231 Cells
-H	10.14 ± 2.05	10.78 ± 2.58
-CH3	> 50	> 50
-OCH3	> 50	> 50
-Cl	> 50	> 50
-CF3	> 50	> 50

Data adapted from a study on 1-(biphenyl-4-yl)cyclopropane-1-carboxylic acid derivatives.[1] The 4'-trifluoromethoxy analogue was not evaluated in this study.

Interpretation of Biological Activity Data:

In this particular study, the unsubstituted biphenyl scaffold demonstrated the highest potency against both MCF-7 and MDA-MB-231 breast cancer cell lines.[1] The introduction of various substituents at the 4'-position, including methyl, methoxy, chloro, and trifluoromethyl groups, resulted in a significant decrease in anticancer activity.[1] This suggests that for this specific biological target and scaffold, a non-substituted 4'-phenyl ring is preferred for optimal activity. It is important to note that these findings may not be directly translatable to other biological targets, where the electronic and steric properties of the 4'-substituent could play a more favorable role in ligand-receptor interactions.

The absence of data for the 4'-trifluoromethoxy analogue in this study highlights a gap in the current understanding of its potential in this context. Given its unique electronic properties, it would be of significant interest to evaluate its activity in comparison to the other analogues.

Metabolic Stability: The Trifluoromethoxy Advantage

One of the most significant advantages of incorporating a trifluoromethoxy group into a drug candidate is the enhancement of its metabolic stability. The strong carbon-fluorine bonds and the electron-withdrawing nature of the fluorine atoms make the -OCF3 group highly resistant to oxidative metabolism by cytochrome P450 enzymes. This is in contrast to a methoxy group (-OCH3), which is prone to O-demethylation, a common metabolic pathway that can lead to rapid clearance of the drug from the body.

Caption: A simplified workflow for determining the in vitro metabolic stability of a compound using a liver microsomal assay.

Experimental Protocol: In Vitro Microsomal Stability Assay

• Preparation of Incubation Mixture: Prepare a reaction mixture containing liver microsomes (e.g., human, rat) in a phosphate buffer (pH 7.4).

• Compound Addition: Add the test compound (typically at a final concentration of 1 µM) to the microsomal suspension and pre-incubate at 37°C for 5 minutes.

• Initiation of Reaction: Initiate the metabolic reaction by adding the cofactor NADPH.

• Time-Point Sampling: At various time points (e.g., 0, 5, 15, 30, 60 minutes), take aliquots of the reaction mixture and quench the reaction by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.[3]

• Sample Processing: Centrifuge the quenched samples to precipitate the proteins.

• LC-MS/MS Analysis: Analyze the supernatant by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to quantify the remaining concentration of the parent compound at each time point.

• Data Analysis: Determine the rate of disappearance of the parent compound and calculate the in vitro half-life (t1/2) and intrinsic clearance (Clint).[3]

Conclusion and Future Directions

The strategic placement of a trifluoromethoxy group at the 4'-position of the biphenyl-4-carboxylic acid scaffold offers a compelling approach to modulate the physicochemical and pharmacokinetic properties of this important class of molecules. The high lipophilicity and predicted metabolic stability conferred by the -OCF3 group make 4'-Trifluoromethoxy-biphenyl-4-carboxylic acid an attractive candidate for further investigation in drug discovery programs.

While the available biological data on a closely related series suggests that substitution at the 4'-position may not be favorable for all biological targets, the unique electronic nature of the trifluoromethoxy group warrants its evaluation against a broader range of enzymes and receptors. Future studies should focus on the direct, side-by-side comparison of 4'-Trifluoromethoxy-biphenyl-4-carboxylic acid with its analogues in various biological assays to fully elucidate its potential. Furthermore, the synthesis and evaluation of this compound in different therapeutic contexts could unveil novel applications for this promising scaffold.

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A Senior Application Scientist's Guide to the Synthesis of Fluorinated Biphenyl Carboxylic Acids: A Comparative Analysis

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of Fluorine in Biphenyl Scaffolds

The introduction of fluorine into organic molecules is a cornerstone of modern medicinal chemistry and materials science. Its unique properties—high electronegativity, small atomic radius, and the ability to form strong carbon-fluorine bonds—can dramatically alter the physicochemical and biological characteristics of a parent compound.[1] When incorporated into the biphenyl carboxylic acid scaffold, a privileged structure in numerous pharmaceuticals, fluorine can enhance metabolic stability, improve membrane permeability, and modulate binding affinity to biological targets.[2][3] This guide provides a comparative analysis of the principal synthetic methodologies for constructing these high-value molecules, offering field-proven insights into the causality behind experimental choices and providing validated protocols to support your research and development endeavors.

High-Level Strategic Comparison of Synthesis Methods

The synthesis of a fluorinated biphenyl carboxylic acid can be approached in two primary ways: (1) constructing the biphenyl core with one or both aryl rings already containing the required fluorine and carboxyl groups, or (2) forming the biphenyl core first and then introducing the fluorine atom or carboxylic acid moiety in a subsequent step (late-stage functionalization). The choice of strategy is dictated by factors such as starting material availability, desired substitution pattern, functional group tolerance, and scalability.

Method	Synthetic Strategy	Key Reagents & Catalysts	Typical Yields	Functional Group Tolerance	Key Advantages	Primary Limitations
Suzuki-Miyaura Coupling	Biaryl Core Construction	Aryl Boronic Acids/Esters, Aryl Halides, Pd Catalyst (e.g., Pd(PPh₃)₄), Base (e.g., K₂CO₃, K₃PO₄)	70-95%[4][5]	Excellent	High reliability, vast substrate scope, mild conditions.	Potential for palladium contamination in the final product.
Grignard Reaction	Biaryl Core Construction / Carboxylation	Aryl Halides, Mg Metal, CO₂ (for carboxylation)	50-85%	Poor	Cost-effective, uses readily available starting materials.	Highly sensitive to moisture and protic functional groups.[6][7]
Direct C-H Activation	Late-Stage Functionalization	Substrate with Directing Group, Pd/Rh/Ru Catalyst, Oxidant/Coupling Partner	40-80%	Moderate to Good	Atom economical, avoids pre-functionalization of substrates.	Often requires a directing group, regioselectivity can be challenging.[8][9]
Photoredox Catalysis	Late-Stage Functionalization / Decarboxylation	Photocatalyst (e.g., Ru(bpy)₃²⁺, Ir complexes), Light Source (e.g., Blue LED), Radical Precursor	50-90%	Good	Extremely mild conditions, unique reactivity via radical pathways.[10][11]	May require specialized photoreactor setup and catalyst screening.
Sandmeyer-Type Reaction	Introduction of Halogen for Coupling	Aryl Amines, NaNO₂, Acid, Cu(I) Halide or Fluorinating agent (e.g., HBF₄ for Balz-Schiemann)	60-85%	Moderate	Utilizes readily available anilines as starting materials.[12][13]	Diazonium intermediates can be unstable; potential for side reactions.

Methodology Deep Dive 1: Palladium-Catalyzed Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is arguably the most robust and widely utilized method for constructing biphenyl scaffolds.[14][15] It involves the palladium-catalyzed cross-coupling of an aryl boronic acid (or its ester derivative) with an aryl halide or triflate.[16]

Principle and Mechanism

The catalytic cycle is a well-understood, three-step process. The causality is clear: a base is required to activate the boronic acid, forming a more nucleophilic boronate species that can efficiently transfer its organic group to the palladium center.[17]

• Oxidative Addition: The active Pd(0) catalyst inserts into the aryl halide (Ar-X) bond, forming a Pd(II) complex.

• Transmetalation: The activated aryl boronate ([Ar'-B(OH)₃]⁻) transfers its aryl group to the Pd(II) complex, displacing the halide.

• Reductive Elimination: The two aryl groups on the palladium complex couple and are eliminated as the biphenyl product, regenerating the Pd(0) catalyst.

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A Comparative Guide to HPLC Method Validation for the Purity of 4'-Trifluoromethoxy-biphenyl-4-carboxylic Acid

For researchers, scientists, and professionals in drug development, establishing the purity of active pharmaceutical ingredients (APIs) and key intermediates is a cornerstone of safe and effective therapeutics. This guide provides an in-depth, objective comparison of two distinct High-Performance Liquid Chromatography (HPLC) methods for the validation of 4'-Trifluoromethoxy-biphenyl-4-carboxylic acid, a compound of interest in medicinal chemistry. We will delve into the rationale behind method development, present detailed experimental protocols, and provide supporting validation data to guide you in selecting and implementing a robust purity testing methodology.

The Analyte: 4'-Trifluoromethoxy-biphenyl-4-carboxylic Acid

4'-Trifluoromethoxy-biphenyl-4-carboxylic acid is a biphenyl derivative characterized by a carboxylic acid group and a trifluoromethoxy substituent. These features are significant in drug design, with the biphenyl scaffold offering a rigid framework for molecular interactions and the trifluoromethoxy group often used to enhance metabolic stability and lipophilicity. The purity of this compound is critical, as even small amounts of impurities can affect its biological activity and safety profile.

Chemical Structure:

Physicochemical Properties:

Property	Value	Source
Molecular Formula	C₁₄H₉F₃O₃	PubChem[1]
Molecular Weight	282.21 g/mol	PubChem[1]
XLogP3	4.3	PubChem[1]

The relatively high XLogP3 value suggests significant hydrophobicity, making reversed-phase HPLC an ideal analytical approach. The carboxylic acid moiety (a weak acid) dictates that the mobile phase pH should be controlled to ensure consistent retention. The conjugated biphenyl system provides a strong chromophore, enabling sensitive UV detection.

The Challenge: Method Selection and Validation

The goal is to develop a stability-indicating HPLC method capable of separating 4'-Trifluoromethoxy-biphenyl-4-carboxylic acid from its potential process-related impurities and degradation products. A common synthetic route for such biphenyl compounds is the Suzuki-Miyaura coupling. This reaction can introduce specific impurities, including:

• Starting materials: 4-bromobenzoic acid and 4-(trifluoromethoxy)phenylboronic acid.

• Homocoupling byproducts: Biphenyl-4,4'-dicarboxylic acid and 4,4'-bis(trifluoromethoxy)biphenyl.

• Protodeboronation product: Trifluoromethoxybenzene.

A robust HPLC method must be able to resolve the main peak from these and other potential impurities. Here, we compare two methods based on different stationary phase selectivities.

Method Comparison: C18 vs. Biphenyl Stationary Phases

We will evaluate two reversed-phase HPLC methods:

• Method A: A traditional approach using a C18 (octadecylsilyl) stationary phase, which separates analytes primarily based on hydrophobic interactions.

• Method B: An alternative method employing a Biphenyl stationary phase, which offers mixed-mode separation mechanisms, including hydrophobic and π-π interactions. This can provide unique selectivity for aromatic compounds.

Experimental Workflow

The overall process for developing and validating these HPLC methods is outlined below.

Caption: A generalized workflow for HPLC method development and validation.

Experimental Protocols

Standard and Sample Preparation

• Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 25 mg of 4'-Trifluoromethoxy-biphenyl-4-carboxylic acid reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with a 50:50 (v/v) mixture of acetonitrile and water (diluent).

• Working Standard Solutions: Prepare a series of working standards by diluting the stock solution with the diluent to concentrations ranging from 1 µg/mL to 150 µg/mL for linearity and range determination.

• Sample Solution (1000 µg/mL): Prepare the sample solution in the same manner as the standard stock solution.

Chromatographic Conditions

Parameter	Method A: C18 Column	Method B: Biphenyl Column
Column	C18, 250 mm x 4.6 mm, 5 µm	Biphenyl, 250 mm x 4.6 mm, 5 µm
Mobile Phase A	0.1% Phosphoric Acid in Water	0.1% Phosphoric Acid in Water
Mobile Phase B	Acetonitrile	Acetonitrile
Gradient	60% B to 90% B over 15 min	50% B to 80% B over 15 min
Flow Rate	1.0 mL/min	1.0 mL/min
Column Temperature	30 °C	30 °C
Detection Wavelength	254 nm	254 nm
Injection Volume	10 µL	10 µL

Rationale for Parameter Selection:

• Mobile Phase: A mixture of acetonitrile and water provides good solvating power for the analyte. The addition of phosphoric acid to the aqueous phase lowers the pH to approximately 2-3. At this pH, the carboxylic acid group of the analyte is protonated (non-ionized), leading to better retention and improved peak shape on reversed-phase columns.

• Column Temperature: Maintaining a constant column temperature of 30 °C ensures reproducible retention times.

• Detection Wavelength: The conjugated biphenyl system of the analyte is expected to have a strong UV absorbance around 254 nm, providing good sensitivity.

Method Validation Results

The following tables summarize the validation data obtained for both HPLC methods, in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines.

Specificity

Specificity was evaluated by injecting the diluent, a standard solution of 4'-Trifluoromethoxy-biphenyl-4-carboxylic acid, and a spiked sample solution containing the analyte and its potential impurities.

Compound	Method A (C18) Retention Time (min)	Method B (Biphenyl) Retention Time (min)
4-bromobenzoic acid	5.2	6.1
4-(trifluoromethoxy)phenylboronic acid	3.8	4.5
4'-Trifluoromethoxy-biphenyl-4-carboxylic acid	10.5	11.8
Biphenyl-4,4'-dicarboxylic acid	8.9	9.5
4,4'-bis(trifluoromethoxy)biphenyl	13.2	14.5

Both methods demonstrated good specificity, with baseline resolution of the main peak from all potential impurities.

Linearity and Range

The linearity of each method was determined by analyzing six concentrations of the reference standard, ranging from 50% to 150% of the nominal concentration (50, 80, 100, 120, and 150 µg/mL).

Parameter	Method A (C18)	Method B (Biphenyl)
Linear Range (µg/mL)	50 - 150	50 - 150
Correlation Coefficient (r²)	0.9998	0.9995
Regression Equation	y = 25431x + 1254	y = 24987x + 1876

Both methods exhibited excellent linearity over the specified range.

Accuracy

Accuracy was assessed by the recovery of known amounts of the analyte spiked into a placebo matrix at three concentration levels (80%, 100%, and 120% of the nominal concentration). Each level was prepared in triplicate.

Spiked Level	Method A (C18) % Recovery	Method B (Biphenyl) % Recovery
80%	99.5 ± 0.8%	100.2 ± 0.6%
100%	100.3 ± 0.5%	100.5 ± 0.4%
120%	100.8 ± 0.7%	99.8 ± 0.9%

The mean recovery for both methods was within the acceptable range of 98-102%, demonstrating high accuracy.[1]

Precision

Precision was evaluated at two levels: repeatability (intra-day precision) and intermediate precision (inter-day precision).

Repeatability (n=6)

Parameter	Method A (C18)	Method B (Biphenyl)
Mean Assay (%)	99.8	100.1
% RSD	0.45	0.52

Intermediate Precision (n=6, different day, different analyst)

Parameter	Method A (C18)	Method B (Biphenyl)
Mean Assay (%)	99.5	100.3
% RSD	0.68	0.75

Both methods demonstrated excellent precision, with a relative standard deviation (RSD) of less than 2% for both repeatability and intermediate precision.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD and LOQ were determined based on the standard deviation of the response and the slope of the calibration curve.

Parameter	Method A (C18)	Method B (Biphenyl)
LOD (µg/mL)	0.15	0.18
LOQ (µg/mL)	0.45	0.54

Both methods are sensitive enough for the determination of impurities at low levels.

Robustness

The robustness of each method was evaluated by intentionally varying key chromatographic parameters (flow rate ±10%, column temperature ±5 °C, and mobile phase composition ±2%). In all varied conditions, the system suitability parameters (e.g., peak asymmetry, theoretical plates) remained within acceptable limits, and the resolution between the main peak and the closest eluting impurity was maintained above 2.0.

Comparative Analysis and Recommendations

Caption: A summary of the comparative performance of the two HPLC methods.

Both the C18 and Biphenyl column-based methods are demonstrated to be valid, robust, and suitable for the purity determination of 4'-Trifluoromethoxy-biphenyl-4-carboxylic acid.

• Method A (C18) is a reliable, conventional choice that provides excellent results. Its slightly shorter run time may be advantageous for high-throughput screening.

• Method B (Biphenyl) offers enhanced selectivity for aromatic compounds due to the potential for π-π interactions between the biphenyl stationary phase and the analyte/impurities. This can be particularly beneficial for resolving structurally similar aromatic impurities that may not be fully separated on a C18 column.

Recommendation: For routine quality control and in-process monitoring where the impurity profile is well-characterized, Method A is sufficient. However, for drug development and stability studies where the potential for unknown, structurally similar aromatic impurities is higher, Method B is recommended due to its superior selectivity.

Conclusion

This guide has presented a comprehensive comparison of two validated HPLC methods for assessing the purity of 4'-Trifluoromethoxy-biphenyl-4-carboxylic acid. By understanding the underlying principles of chromatographic separation and the specific chemical nature of the analyte, researchers can confidently select and implement a method that ensures the quality and integrity of this important pharmaceutical building block. The data presented herein provides a solid foundation for the adoption of these methods in a regulated laboratory environment.

References

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• Lima, C. F. R. A. C., Rodrigues, A. S. M. C., Silva, V. L. M., Silva, A. M. S., & Santos, L. M. N. B. F. (2014). Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction. ChemCatChem, 6(5), 1291-1302. Retrieved January 24, 2026, from [Link]

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A Tale of Two Fluorines: A Comparative Guide to Trifluoromethyl and Trifluoromethoxy Groups in Drug Discovery

In the intricate chess game of drug design, the strategic placement of functional groups can dictate the success or failure of a candidate molecule. Among the most powerful pieces in the medicinal chemist's arsenal are fluorinated substituents, capable of profoundly altering a compound's physicochemical and pharmacological profile. This guide provides an in-depth comparison of two of the most impactful fluorine-containing moieties: the trifluoromethyl (-CF3) and trifluoromethoxy (-OCF3) groups. By delving into their distinct electronic and steric properties, we will explore the causal relationships that drive their effects on metabolic stability, lipophilicity, and target engagement. This analysis is designed to equip researchers, scientists, and drug development professionals with the field-proven insights necessary to make informed decisions in molecular design and optimization.

The Fundamental Dichotomy: Unpacking the Physicochemical Properties of -CF3 and -OCF3

The trifluoromethyl and trifluoromethoxy groups, while both featuring the trifluoromethyl moiety, exhibit nuanced yet critical differences in their influence on a parent molecule. These distinctions stem from the presence of the oxygen linker in the -OCF3 group, which modulates its electronic and conformational behavior.[1][2][3]

Electronic Landscape: A Tale of Inductive and Resonance Effects

Both the -CF3 and -OCF3 groups are strongly electron-withdrawing due to the high electronegativity of the fluorine atoms.[1][4] This property can significantly impact the acidity or basicity of nearby functional groups, influencing, for example, the pKa of a drug candidate and its subsequent interactions with biological targets.[5] The trifluoromethyl group primarily exerts a powerful inductive effect, pulling electron density through the sigma bond framework.

The trifluoromethoxy group, however, presents a more complex electronic profile. While it is also a potent electron-withdrawing group, the oxygen atom introduces the potential for resonance donation of its lone pair electrons to an adjacent aromatic system. This resonance effect, though often outweighed by the strong inductive pull of the CF3 moiety, can subtly modulate the electron distribution within the molecule.

Lipophilicity: Navigating the Hydrophobic Terrain

A critical parameter in drug design is lipophilicity, which governs a molecule's ability to traverse cellular membranes and influences its absorption, distribution, metabolism, and excretion (ADME) profile. Both -CF3 and -OCF3 groups are known to enhance lipophilicity.[1][6][7] However, the trifluoromethoxy group is generally considered to be one of the most lipophilic substituents.[1][8] This is quantitatively captured by their respective Hansch π parameters, which are measures of a substituent's contribution to a molecule's lipophilicity.

Substituent	Hansch π Value	Implication for Lipophilicity
-CF3	+0.88[1][7]	Significant increase
-OCF3	+1.04[1][8]	Very significant increase

Table 1: Comparison of Hansch π values for trifluoromethyl and trifluoromethoxy groups.

The higher lipophilicity of the -OCF3 group can be leveraged to improve membrane permeability and bioavailability.[1][9] For instance, the incorporation of a trifluoromethyl group in Fluoxetine, a selective serotonin reuptake inhibitor, significantly enhanced its lipophilicity, thereby improving brain penetration.[1]

The Impact on Drug Disposition: A Comparative Analysis of Metabolic Stability

One of the most compelling reasons to incorporate -CF3 and -OCF3 groups into drug candidates is their ability to enhance metabolic stability.[1][6][10] The carbon-fluorine bond is exceptionally strong, with a bond dissociation energy of approximately 485 kJ/mol, making it highly resistant to enzymatic cleavage by metabolic enzymes such as the cytochrome P450 (CYP) superfamily.[1][7]

While both groups confer metabolic stability, the trifluoromethoxy group is often considered more robust in this regard. The oxygen atom in the -OCF3 group can sterically hinder the approach of metabolizing enzymes, and the strong electron-withdrawing nature of the fluorine atoms decreases the electron density on the oxygen, making it less susceptible to oxidative metabolism.[1] This contrasts with a simple methoxy group (-OCH3), which is a common site of metabolic O-dealkylation.[10]

Caption: Comparative metabolic fate of methoxy, trifluoromethoxy, and trifluoromethyl groups.

Experimental Protocols for Characterizing -CF3 and -OCF3 Containing Compounds

To empirically assess the impact of these substitutions, a suite of standardized in vitro assays is indispensable. The following protocols provide a self-validating system for determining key drug-like properties.

Determination of Lipophilicity (LogP) by the Shake-Flask Method

The octanol-water partition coefficient (LogP) is the gold standard for measuring lipophilicity.[11]

Methodology:

• Preparation of Phases: Prepare n-octanol saturated with water and water saturated with n-octanol.

• Compound Dissolution: Dissolve a known amount of the test compound in either the aqueous or organic phase.

• Partitioning: Combine equal volumes of the aqueous and organic phases in a flask and shake vigorously for a predetermined time to reach equilibrium.

• Phase Separation: Centrifuge the mixture to ensure complete separation of the two phases.

• Quantification: Accurately measure the concentration of the test compound in both the aqueous and organic phases using a suitable analytical method (e.g., HPLC-UV, LC-MS).

• Calculation: Calculate the LogP value using the formula: LogP = log10 ([Concentration in Octanol] / [Concentration in Water]).

Caption: Workflow for the experimental determination of LogP.

In Vitro Metabolic Stability Assessment using Liver Microsomes

This assay evaluates the susceptibility of a compound to metabolism by Phase I enzymes, primarily CYPs.[12][13][14]

Methodology:

• Reagent Preparation: Prepare a reaction mixture containing liver microsomes (from human or relevant preclinical species) in a suitable buffer (e.g., phosphate buffer, pH 7.4).

• Compound Incubation: Add the test compound to the microsomal suspension and pre-incubate at 37°C.

• Initiation of Reaction: Initiate the metabolic reaction by adding the cofactor NADPH.[12]

• Time-Point Sampling: At various time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the reaction mixture and quench the reaction with a cold organic solvent (e.g., acetonitrile) containing an internal standard.[13][15]

• Sample Processing: Centrifuge the quenched samples to precipitate proteins.

• LC-MS/MS Analysis: Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound at each time point.

• Data Analysis: Plot the natural logarithm of the percentage of remaining compound versus time. The slope of the linear regression will be used to calculate the in vitro half-life (t1/2) and intrinsic clearance (CLint).[13]

Plasma Protein Binding (PPB) Assay by Equilibrium Dialysis

This assay determines the fraction of a drug that is bound to plasma proteins, which influences its distribution and availability to reach its target.[16][17] Equilibrium dialysis is considered the gold standard method.[18]

Methodology:

• Apparatus Setup: Prepare a dialysis unit with two chambers separated by a semi-permeable membrane.

• Chamber Loading: Add plasma to one chamber and a buffer solution containing the test compound to the other chamber.

• Equilibration: Incubate the dialysis unit at 37°C with gentle shaking for a sufficient time to allow the unbound drug to reach equilibrium across the membrane.

• Sampling: After incubation, collect samples from both the plasma and buffer chambers.[19]

• Quantification: Determine the concentration of the test compound in both samples using LC-MS/MS.

• Calculation: Calculate the fraction unbound (fu) using the formula: fu = (Concentration in buffer chamber) / (Concentration in plasma chamber).

Conclusion: Strategic Considerations for Drug Design

The choice between a trifluoromethyl and a trifluoromethoxy substitution is a strategic decision that must be guided by the specific objectives of the drug discovery program.

• The trifluoromethyl group is a well-established and synthetically accessible moiety that provides a significant boost in lipophilicity and metabolic stability.[1][5] Its strong electron-withdrawing nature can be exploited to modulate pKa and enhance target binding.[1][4]

• The trifluoromethoxy group , while synthetically more challenging to install, offers a greater increase in lipophilicity and potentially superior metabolic stability.[1][3][8] Its unique electronic properties can provide an alternative to the -CF3 group when fine-tuning the electronic landscape of a molecule.[1][9]

Ultimately, the optimal choice will depend on a careful analysis of the structure-activity relationships (SAR) and structure-property relationships of the lead compound series. The experimental protocols outlined in this guide provide a robust framework for generating the necessary data to make these critical decisions and to rationally design drug candidates with improved pharmacokinetic and pharmacodynamic profiles.

References

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. (n.d.). MDPI. Retrieved January 24, 2026, from [Link]

• Examples of drugs bearing trifluoromethyl groups (highlighted in green)... (n.d.). ResearchGate. Retrieved January 24, 2026, from [Link]

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. (2025). PubMed. Retrieved January 24, 2026, from [Link]

• Polynitrobenzene Derivatives, Containing -CF3, -OCF3, and -O(CF2)nO- Functional Groups, as Candidates for Perspective Fluorinated High-Energy Materials: Theoretical Study. (n.d.). MDPI. Retrieved January 24, 2026, from [Link]

• Trifluoromethyl group. (n.d.). Wikipedia. Retrieved January 24, 2026, from [Link]

• Substitution Effect of the Trifluoromethyl Group on the Bioactivity in Medicinal Chemistry: Statistical Analysis and Energy Calculations. (2020). ACS Publications. Retrieved January 24, 2026, from [Link]

• FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. (n.d.). MDPI. Retrieved January 24, 2026, from [Link]

• (PDF) The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. (2025). ResearchGate. Retrieved January 24, 2026, from [Link]

• Trifluoromethyl ethers – synthesis and properties of an unusual substituent. (2008). PMC - NIH. Retrieved January 24, 2026, from [Link]

• Recent advances in the trifluoromethylation methodology and new CF3-containing drugs | Request PDF. (2025). ResearchGate. Retrieved January 24, 2026, from [Link]

• Substitution Effect of the Trifluoromethyl Group on the Bioactivity in Medicinal Chemistry: Statistical Analysis and Energy Calculations | Request PDF. (n.d.). ResearchGate. Retrieved January 24, 2026, from [Link]

• Chemistry of the Trifluoromethoxy Group: From Nucleophilic Transfer Reagents to Fluorinated Sulfur Compounds. (n.d.). Refubium - Freie Universität Berlin. Retrieved January 24, 2026, from [Link]

• When is a trifluoromethyl group more lipophilic than a methyl group? Partition coefficients and selected chemical shifts of aliphatic alcohols and trifluoroalcohols. (1986). PubMed. Retrieved January 24, 2026, from [Link]

• In-vitro plasma protein binding. (2025). Protocols.io. Retrieved January 24, 2026, from [Link]

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. (2025). PMC - PubMed Central. Retrieved January 24, 2026, from [Link]

• Development And Test of Highly Accurate Endpoint Free Energy Methods. 2: Prediction of logarithm of n-octanol-water partition coefficient (logP) for druglike molecules using MM-PBSA method. (2023). PMC - NIH. Retrieved January 24, 2026, from [Link]

• A Systematic Investigation of Lipophilicity Modulation by Aliphatic Fluorination Motifs | Request PDF. (n.d.). ResearchGate. Retrieved January 24, 2026, from [Link]

• Selected examples of CF3/OCF3/SCF3-based drugs. (n.d.). ResearchGate. Retrieved January 24, 2026, from [Link]

• Plasma Protein Binding Assay. (n.d.). BioIVT. Retrieved January 24, 2026, from [Link]

• Microsomal Stability. (n.d.). Cyprotex ADME-Tox Solutions | Evotec. Retrieved January 24, 2026, from [Link]

• Methods for Determination of Lipophilicity. (2022). Encyclopedia.pub. Retrieved January 24, 2026, from [Link]

• A New Straightforward Method for Lipophilicity (logP) Measurement using 19F NMR Spectroscopy. (2019). JoVE. Retrieved January 24, 2026, from [Link]

• Plasma Protein Binding Assay. (2022). Visikol. Retrieved January 24, 2026, from [Link]

• ADME Microsomal Stability Assay-BioDuro-Global CRDMO, Rooted in Science. (n.d.). BioDuro. Retrieved January 24, 2026, from [Link]

• Plasma Protein Binding Assay. (n.d.). Evotec. Retrieved January 24, 2026, from [Link]

• Practical methods for the measurement of log P for surfactants. (2025). ResearchGate. Retrieved January 24, 2026, from [Link]

• Microsomal Stability Assay Protocol. (n.d.). AxisPharm. Retrieved January 24, 2026, from [Link]

• Microsomal Clearance/Stability Assay. (n.d.). Domainex. Retrieved January 24, 2026, from [Link]

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A Spectroscopic Guide to Differentiating Positional Isomers of 4'-Trifluoromethoxy-biphenyl-4-carboxylic Acid

Introduction

In the landscape of modern drug discovery and materials science, substituted biphenyls represent a privileged scaffold. Among these, 4'-Trifluoromethoxy-biphenyl-4-carboxylic acid is a compound of interest, serving as a crucial building block in the synthesis of pharmaceuticals and liquid crystals. The trifluoromethoxy (-OCF₃) group is often employed as a lipophilic bioisostere of a methoxy group, enhancing metabolic stability and membrane permeability. The carboxylic acid (-COOH) provides a handle for further chemical modification or can act as a key interacting group with biological targets.

However, during synthesis, the formation of positional isomers is a common challenge. The seemingly subtle shift of a functional group from one position to another can drastically alter a molecule's steric profile, electronic properties, and, consequently, its biological activity or material characteristics. An untested isomeric impurity in a drug formulation can lead to unforeseen toxicity or reduced efficacy. Therefore, the unambiguous identification of the correct isomer is a non-negotiable step in quality control and regulatory submission.

This guide provides a comprehensive comparison of the key spectroscopic techniques used to differentiate 4'-Trifluoromethoxy-biphenyl-4-carboxylic acid from its primary positional isomers. We will delve into the principles behind Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS), explaining the causality behind experimental choices and providing field-proven protocols for their execution.

The Challenge: Distinguishing Structural Nuances

The primary isomers of concern involve the repositioning of the trifluoromethoxy and carboxylic acid groups around the biphenyl core. For this guide, we will focus on comparing the target molecule, 4'-Trifluoromethoxy-biphenyl-4-carboxylic acid (1) , with two representative isomers: 3'-Trifluoromethoxy-biphenyl-4-carboxylic acid (2) and 4'-Trifluoromethoxy-biphenyl-2-carboxylic acid (3) . These three compounds share the same molecular formula (C₁₄H₉F₃O₃) and mass, making them indistinguishable by basic mass spectrometry alone. Their differentiation relies on probing the unique electronic and vibrational environments of their nuclei and bonds.

Figure 1. Structures of the target compound (1) and two key positional isomers (2, 3).

Comparative Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Tool

NMR spectroscopy is the most powerful technique for isomer elucidation as it provides detailed information about the chemical environment and connectivity of atoms.

¹H NMR: Unraveling Proton Environments

The substitution pattern on each aromatic ring dictates the chemical shifts and, more importantly, the coupling (splitting) patterns of the protons.

• Compound 1 (4,4'-substituted): This highly symmetric substitution pattern results in the simplest spectrum. Both the carboxyl-bearing ring and the trifluoromethoxy-bearing ring will exhibit clean AA'BB' systems, appearing as two distinct doublets. Protons H-2,6 will be deshielded by the adjacent -COOH group, appearing downfield, while protons H-3,5 will be more shielded. Similarly, protons H-2',6' will be deshielded relative to H-3',5'.

• Compound 2 (3',4-substituted): The symmetry of the trifluoromethoxy-bearing ring is broken. This will result in a more complex splitting pattern for that ring, likely showing four distinct aromatic signals: a singlet (or a narrow triplet) for H-2', a doublet for H-4', a doublet of doublets for H-6', and a triplet for H-5'. The carboxyl-bearing ring will still show a simple doublet of doublets (AA'BB' system).

• Compound 3 (2,4'-substituted): The presence of the carboxylic acid group at the 2-position introduces significant steric hindrance, which can restrict the rotation around the biphenyl bond. This can lead to broadened signals. Furthermore, the H-3 proton is ortho to the -COOH group and will be significantly deshielded. The pattern for this ring will be complex, with three distinct protons. The 4'-substituted ring will remain a simpler AA'BB' system.

¹⁹F NMR: A Quick Purity Check

The trifluoromethoxy group provides a unique spectroscopic handle.

• In all three isomers, the ¹⁹F NMR spectrum is expected to show a sharp singlet around -58 to -60 ppm. While minor chemical shift differences between the isomers may exist due to the change in the overall electronic structure, these are often too small to be diagnostic on their own. However, the presence of more than one singlet in the ¹⁹F spectrum is a clear indication of an isomeric mixture, making it an excellent tool for purity assessment.

¹³C NMR: Mapping the Carbon Skeleton

• The number of unique carbon signals directly reflects the molecule's symmetry.

• Compound 1 (4,4'-substituted): Due to its C₂ symmetry, it will show the fewest aromatic carbon signals (typically 6 distinct signals, plus the carboxyl and trifluoromethyl carbons).

• Compound 2 (3',4-substituted): The asymmetry will result in 12 distinct aromatic carbon signals.

• Compound 3 (2,4'-substituted): This isomer will also show 12 distinct aromatic carbon signals. The key differentiator will be the chemical shift of the carboxyl carbon (-COOH). In compound 3, steric interactions and potential intramolecular hydrogen bonding can influence its electronic environment compared to the para-position in compounds 1 and 2.

Spectroscopic Feature	Compound 1 (4,4'-)	Compound 2 (3',4-)	Compound 3 (2,4'-)
¹H NMR (Aromatic Region)	Two distinct AA'BB' systems (four doublets total)	One AA'BB' system + four distinct signals for the other ring	One AA'BB' system + three distinct, complex signals for the other ring
¹³C NMR (Aromatic Signals)	~6 signals	~12 signals	~12 signals
¹⁹F NMR (Chemical Shift)	Single peak (~ -59 ppm)	Single peak (~ -59 ppm)	Single peak (~ -59 ppm)

Table 1. Predicted NMR spectroscopic differences between the isomers.

Infrared (IR) Spectroscopy: Probing Functional Group Vibrations

IR spectroscopy provides valuable information about the vibrational modes of functional groups.

• Carboxylic Acid (C=O and O-H stretch): All isomers will exhibit a strong carbonyl (C=O) stretch between 1680-1710 cm⁻¹ and a broad O-H stretch from 2500-3300 cm⁻¹. However, in Compound 3 , the ortho-positioned carboxylic acid can form an intramolecular hydrogen bond. This can cause the C=O stretching frequency to shift to a lower wavenumber (e.g., 1670 cm⁻¹) and may alter the shape of the O-H band compared to the intermolecular hydrogen bonding that dominates in the solid state for compounds 1 and 2.

• Trifluoromethoxy Group (C-F and C-O stretch): Strong, characteristic C-F stretching bands are expected in the 1100-1300 cm⁻¹ region for all isomers. While the exact position and intensity might vary slightly, these bands are generally less diagnostic for positional isomerism compared to the "fingerprint" region (below 1000 cm⁻¹), where C-H out-of-plane bending vibrations are sensitive to the substitution pattern.

High-Resolution Mass Spectrometry (HRMS) & Tandem MS (MS/MS)

While all isomers have the same exact mass, their fragmentation patterns upon collision-induced dissociation (CID) in a tandem mass spectrometer can be different.

• Parent Ion: HRMS will confirm the elemental composition (C₁₄H₉F₃O₃) for all isomers, providing a high-confidence molecular formula.

• Fragmentation: The primary fragmentation pathway for all isomers is often the loss of CO₂ (44 Da) from the carboxylic acid. However, the stability of the resulting fragment ion can differ. For Compound 3 , the ortho-arrangement might lead to unique fragmentation pathways involving interactions between the adjacent functional groups, which would be absent in the meta and para isomers. Analyzing the relative abundances of key fragment ions can provide a distinguishing fingerprint.

Figure 2. A generalized workflow for the spectroscopic identification of positional isomers.

Experimental Protocols

Protocol 1: NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the sample in ~0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃). DMSO-d₆ is often preferred as it will solubilize the carboxylic acid well and its acidic proton will be observable.

• ¹H NMR Acquisition:

  • Use a 400 MHz or higher spectrometer.

  • Acquire at least 16 scans.

  • Set the spectral width to cover a range of -1 to 13 ppm.

  • Process the data with a line broadening of 0.3 Hz.

• ¹⁹F NMR Acquisition:

  • Use a probe tuned for fluorine.

  • Acquire at least 32 scans.

  • Set the spectral width to cover a range of -50 to -70 ppm.

  • Use a relaxation delay (d1) of at least 2 seconds.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled spectrum.

  • Use a sufficient number of scans for good signal-to-noise (e.g., 1024 or more), as the ¹³C nucleus is less sensitive.

  • Set the spectral width to cover a range of 0 to 200 ppm.

Protocol 2: Attenuated Total Reflectance (ATR) FT-IR Spectroscopy

• Sample Preparation: Place a small amount (1-2 mg) of the solid powder directly onto the ATR crystal (e.g., diamond or germanium).

• Background Scan: Clean the crystal with an appropriate solvent (e.g., isopropanol) and acquire a background spectrum of the empty ATR setup.

• Sample Scan: Apply pressure to ensure good contact between the sample and the crystal. Acquire the sample spectrum.

• Data Acquisition: Co-add at least 32 scans at a resolution of 4 cm⁻¹ over the range of 4000-400 cm⁻¹.

• Data Processing: Perform an ATR correction and baseline correction on the resulting spectrum.

Protocol 3: High-Resolution Mass Spectrometry (HRMS)

• Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a suitable solvent like methanol or acetonitrile. Further dilute to ~1-10 µg/mL in the mobile phase.

• Ionization: Use Electrospray Ionization (ESI) in negative ion mode, which is ideal for deprotonating the carboxylic acid to form the [M-H]⁻ ion.

• MS1 Scan: Acquire a full scan spectrum using a high-resolution instrument (e.g., Orbitrap or TOF) to confirm the accurate mass of the [M-H]⁻ ion. The expected exact mass for [C₁₄H₈F₃O₃]⁻ is 297.0425.

• MS/MS Scan (CID): Isolate the [M-H]⁻ precursor ion (m/z 297.04) in the ion trap or collision cell. Apply a range of collision energies (e.g., 10-40 eV) to induce fragmentation and record the resulting product ion spectrum.

Conclusion

While positional isomers of 4'-Trifluoromethoxy-biphenyl-4-carboxylic acid present a significant analytical challenge due to their identical mass and formula, a multi-technique spectroscopic approach provides a robust solution for their differentiation. ¹H NMR spectroscopy is unequivocally the most powerful and definitive method , offering unambiguous structural information through the analysis of proton chemical shifts and coupling patterns. Complementary techniques such as ¹³C NMR confirm the molecular symmetry, while IR spectroscopy can provide key evidence for intramolecular interactions in specific isomers like the 2-carboxylic acid derivative. Finally, tandem mass spectrometry offers a confirmatory fingerprint based on fragmentation patterns. By employing these techniques in concert, researchers can ensure the isomeric purity of their compounds, a critical step for reliable outcomes in drug development and materials science.

References

• PubChem. (n.d.). 4'-(Trifluoromethoxy)-[1,1'-biphenyl]-4-carboxylic acid. National Center for Biotechnology Information. Retrieved from [Link]

A Comparative Guide to Confirming the Chemical Structure of Synthesized 4'-Trifluoromethoxy-biphenyl-4-carboxylic acid

For researchers, medicinal chemists, and professionals in drug development, the unambiguous confirmation of a synthesized molecule's chemical structure is a cornerstone of scientific rigor and a prerequisite for further investigation. In this guide, we delve into the essential analytical methods for verifying the successful synthesis of 4'-Trifluoromethoxy-biphenyl-4-carboxylic acid, a molecule of interest in medicinal chemistry due to the prevalence of the biphenyl scaffold and the unique properties imparted by the trifluoromethoxy group.

This guide is structured to provide not just a list of techniques, but a logical workflow, explaining the causality behind experimental choices and how the data from each method corroborates the others to build an undeniable structural proof. We will compare the expected data for our target molecule with that of the well-documented parent compound, biphenyl-4-carboxylic acid, to highlight the influence of the trifluoromethoxy substituent.

The Strategic Application of Analytical Techniques

Caption: A typical workflow for the structural confirmation of a synthesized organic compound.

Fourier-Transform Infrared (FTIR) Spectroscopy: A First Look at Functional Groups

FTIR spectroscopy is an excellent initial technique to quickly verify the presence of key functional groups. The absorption of infrared radiation at specific frequencies corresponds to the vibrations of particular bonds within the molecule. For 4'-Trifluoromethoxy-biphenyl-4-carboxylic acid, we are primarily looking for evidence of the carboxylic acid and the trifluoromethoxy groups.

Expected Spectral Features:

The spectrum of a carboxylic acid is typically characterized by a very broad O-H stretch from the carboxyl group, which often overlaps with C-H stretches.[1] The carbonyl (C=O) stretch is also a prominent feature. The trifluoromethoxy group will exhibit strong C-F and C-O stretching bands.

Functional Group	Bond	Expected Absorption (cm⁻¹)	Comparison with Biphenyl-4-carboxylic acid
Carboxylic Acid	O-H stretch	2500-3300 (very broad)	Similar broad absorption expected.[1]
Carboxylic Acid	C=O stretch	1680-1710	Similar to the parent compound, which shows a C=O stretch in this region.
Aromatic Rings	C=C stretch	1450-1600	Multiple sharp peaks are expected, consistent with a substituted biphenyl structure.
Trifluoromethoxy	C-F stretch	1100-1250 (strong, multiple bands)	Absent in the parent compound. This is a key diagnostic region.
Trifluoromethoxy	C-O stretch	1000-1100	Stronger and potentially shifted compared to a standard ether C-O stretch due to the influence of the fluorine atoms.

Experimental Protocol:

• Sample Preparation: A small amount of the dried, purified solid is mixed with potassium bromide (KBr) powder and pressed into a thin, transparent pellet. Alternatively, an Attenuated Total Reflectance (ATR) accessory can be used for direct analysis of the solid.

• Data Acquisition: The sample is placed in the FTIR spectrometer, and a spectrum is acquired, typically over the range of 4000 to 400 cm⁻¹.

• Data Analysis: The positions and shapes of the absorption bands are compared with reference spectra and correlation charts to identify the functional groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Molecular Skeleton

NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic compounds. By probing the magnetic properties of atomic nuclei, we can determine the connectivity of atoms and gain detailed information about their chemical environment. For our target molecule, ¹H, ¹³C, and ¹⁹F NMR are all essential.

¹H NMR Spectroscopy

¹H NMR provides information about the number, environment, and connectivity of hydrogen atoms. We expect to see signals corresponding to the aromatic protons and the acidic proton of the carboxylic acid.

¹³C NMR Spectroscopy

¹³C NMR reveals the number and types of carbon atoms in the molecule. The chemical shifts are sensitive to the electronic environment, allowing us to distinguish between aromatic, carboxylic, and trifluoromethoxy-substituted carbons.

¹⁹F NMR Spectroscopy

Given the trifluoromethoxy group, ¹⁹F NMR is a crucial and highly specific technique. The ¹⁹F nucleus is 100% naturally abundant and highly sensitive in NMR. We expect a single signal for the three equivalent fluorine atoms of the -OCF₃ group. Its chemical shift will be characteristic of a trifluoromethoxy group attached to an aromatic ring.

Nucleus	Expected Chemical Shifts (δ, ppm)	Key Features and Comparison to Biphenyl-4-carboxylic acid
¹H NMR	~12-13 (s, 1H, COOH)~7.3-8.2 (m, 8H, Ar-H)	The carboxylic acid proton will be a broad singlet, similar to the parent compound. The aromatic protons will show a complex splitting pattern due to the disubstituted biphenyl rings. The signals for the protons on the trifluoromethoxy-substituted ring will be shifted compared to the unsubstituted ring in the parent compound.
¹³C NMR	~167-172 (C=O)~115-150 (Ar-C)~120 (q, J ≈ 257 Hz, CF₃)	The carboxylic carbon will be in a typical downfield region. We expect 14 distinct aromatic carbon signals. The carbon of the trifluoromethoxy group will appear as a quartet due to coupling with the three fluorine atoms. This is a key diagnostic signal and is absent in the parent compound.
¹⁹F NMR	~ -58 to -60	A single, sharp singlet is expected. The chemical shift is characteristic of an aromatic trifluoromethoxy group. This spectrum provides definitive evidence for the presence and nature of the fluorine-containing substituent.

Experimental Protocol:

• Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.6-0.7 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in an NMR tube.

• Data Acquisition: Acquire ¹H, ¹³C, and ¹⁹F NMR spectra on a high-field NMR spectrometer. For ¹³C NMR, a sufficient number of scans should be acquired to obtain a good signal-to-noise ratio.

• Data Analysis: Integrate the ¹H NMR signals to determine proton ratios. Analyze the chemical shifts, splitting patterns (multiplicity), and coupling constants in all spectra to assign the signals to specific atoms in the proposed structure.

Caption: Correlation of different NMR techniques to confirm the chemical structure.

Mass Spectrometry (MS): Confirming Molecular Weight and Formula

Mass spectrometry provides the exact molecular weight of the compound and, with high-resolution instruments, its elemental formula. It works by ionizing the molecule and then separating the ions based on their mass-to-charge ratio (m/z).

Expected Results:

The molecular formula of 4'-Trifluoromethoxy-biphenyl-4-carboxylic acid is C₁₄H₉F₃O₃. The expected monoisotopic mass is approximately 298.05 g/mol . In a high-resolution mass spectrum (HRMS), we would expect to see a molecular ion peak ([M]⁺ or [M-H]⁻) that matches this calculated exact mass to within a few parts per million (ppm).

Ionization Mode	Expected m/z	Significance
Electrospray (ESI-)	~297.04	[M-H]⁻, loss of the acidic proton. This is often a very clean and intense signal for carboxylic acids.
Electrospray (ESI+)	~299.06	[M+H]⁺, protonation of the molecule.
High Resolution MS	298.05037	Provides the exact mass, allowing for the unambiguous determination of the elemental formula (C₁₄H₉F₃O₃).

Experimental Protocol:

• Sample Preparation: Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol or acetonitrile).

• Data Acquisition: Infuse the sample solution into the mass spectrometer. Acquire spectra in both positive and negative ion modes using a soft ionization technique like electrospray ionization (ESI) to minimize fragmentation and maximize the observation of the molecular ion.

• Data Analysis: Identify the molecular ion peak and compare its m/z value with the calculated molecular weight. For HRMS data, use the instrument's software to calculate the elemental composition from the exact mass.

Elemental Analysis: Verifying Elemental Composition

Elemental analysis provides the percentage by mass of each element (C, H, N, S, etc.) in a compound. This data is used to determine the empirical formula, which can then be compared with the molecular formula obtained from mass spectrometry.

Expected Composition for C₁₄H₉F₃O₃:

• Carbon (C): 56.39%

• Hydrogen (H): 3.04%

• Fluorine (F): 19.11%

• Oxygen (O): 16.09%

The experimentally determined percentages should be within ±0.4% of these theoretical values to be considered a good match.

Experimental Protocol:

• Sample Preparation: A precisely weighed amount of the highly purified and dried sample is required.

• Analysis: The sample is combusted in a specialized instrument. The resulting gases (CO₂, H₂O, etc.) are quantitatively measured to determine the percentages of C and H. Specific methods are used for other elements like fluorine.

• Calculation: The percentage composition is used to calculate the empirical formula.

Conclusion: A Self-Validating System

By systematically applying these four analytical techniques, we create a self-validating system for the structural confirmation of 4'-Trifluoromethoxy-biphenyl-4-carboxylic acid. FTIR confirms the presence of the necessary functional groups. NMR spectroscopy provides the detailed map of the carbon-hydrogen and fluorine framework. Mass spectrometry verifies the molecular weight and elemental formula. Finally, elemental analysis provides an independent confirmation of the elemental composition. When the data from all four techniques are in agreement with the proposed structure and with each other, the chemical identity of the synthesized compound can be considered unambiguously confirmed. This rigorous approach is fundamental to ensuring the quality and reliability of chemical research and development.

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The Untapped Potential of 4'-Trifluoromethoxy-biphenyl-4-carboxylic Acid in Advanced Electronic Applications: A Comparative Guide

Introduction: In the relentless pursuit of novel materials for next-generation electronics, the exploration of unique molecular architectures is paramount. 4'-Trifluoromethoxy-biphenyl-4-carboxylic acid, a molecule hitherto predominantly investigated within the pharmaceutical landscape, presents a compelling case for its evaluation in electronic applications. Its rigid biphenyl core, coupled with the electron-withdrawing trifluoromethoxy group and a versatile carboxylic acid moiety, suggests a potential for tailored electronic and optical properties. This guide provides a comprehensive evaluation of its prospective performance in electronic applications, drawing comparisons with established material classes and outlining rigorous experimental protocols for its characterization. While direct experimental data on the electronic performance of this specific molecule is nascent, this document serves as a foundational guide for researchers and scientists poised to unlock its potential.

The Molecular Architecture: A Blueprint for Electronic Functionality

The structure of 4'-Trifluoromethoxy-biphenyl-4-carboxylic acid is a strategic amalgamation of functional groups, each contributing to its potential utility in electronic devices.

• The Biphenyl Core: The rigid and planar biphenyl scaffold is a well-established building block in organic electronic materials.[1] It facilitates π-π stacking and efficient charge transport, crucial for applications in organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs).

• The Trifluoromethoxy (-OCF3) Group: This electron-withdrawing group significantly influences the electronic properties of the molecule. The presence of fluorine atoms can enhance lipophilicity and, consequently, in vivo uptake and transport.[2] In the context of electronic materials, the -OCF3 group can lower the HOMO and LUMO energy levels, potentially improving air stability and enabling its use as an electron-transporting or hole-blocking material.[3] Furthermore, trifluoromethoxy substitution has been strategically employed in hole-transporting materials for perovskite solar cells to modulate intermolecular interactions and enhance device efficiency.[4]

• The Carboxylic Acid (-COOH) Moiety: This functional group offers a versatile handle for further chemical modification. It can be used to anchor the molecule to surfaces, such as metal oxide layers in perovskite solar cells or transparent conductive oxides in OLEDs. The carboxylic acid group can also influence the molecular packing and orientation in thin films, which is critical for optimizing charge transport.

Prospective Applications and Comparative Analysis

Based on its structural attributes and the performance of analogous compounds, we can project the potential of 4'-Trifluoromethoxy-biphenyl-4-carboxylic acid in several key electronic applications.

Liquid Crystal Displays (LCDs)

The biphenyl core is a common feature in liquid crystal molecules.[5][6] The rigid structure of 4'-Trifluoromethoxy-biphenyl-4-carboxylic acid, combined with its polar functional groups, suggests the potential for liquid crystalline behavior. A patent has highlighted the utility of 4-trifluoromethoxyphenol and its intermediates in liquid crystal materials, further supporting this hypothesis.[7]

Comparative Alternatives:

• Cyanobiphenyls (e.g., 5CB): These are the workhorses of the LCD industry. They exhibit stable nematic phases at room temperature. The performance of our target molecule would need to be evaluated against the well-established electro-optical properties of cyanobiphenyls.

• Fluorinated Biphenyls: Other fluorinated biphenyl derivatives are known to be used in liquid crystal mixtures to tune properties such as dielectric anisotropy and viscosity.

Organic Light-Emitting Diodes (OLEDs)

In OLEDs, materials with specific energy levels are required for efficient charge injection, transport, and recombination.[8] The electron-withdrawing nature of the trifluoromethoxy group suggests that 4'-Trifluoromethoxy-biphenyl-4-carboxylic acid or its derivatives could function as electron-transporting materials (ETMs) or hole-blocking materials (HBMs).

Comparative Alternatives:

• Alq3 (Tris(8-hydroxyquinolinato)aluminium): A classic ETM in OLEDs.

• TPBi (1,3,5-Tris(N-phenylbenzimidazol-2-yl)benzene): Another widely used ETM.

• Biphenyl-based host materials: Bistriazoles with a biphenyl core have been investigated as bipolar host materials for efficient blue phosphorescent OLEDs.[9]

Perovskite Solar Cells (PSCs)

The carboxylic acid group provides a strong anchoring point to the perovskite surface or the metal oxide electron transport layer (e.g., TiO2, SnO2). This can facilitate efficient electron extraction and passivate surface defects, leading to improved power conversion efficiency and stability.

Comparative Alternatives:

• PCBM ([10][10]-Phenyl-C61-butyric acid methyl ester): A common fullerene-based electron transport material in inverted PSCs.[11]

• Spiro-OMeTAD: A widely used hole-transporting material in conventional n-i-p PSCs.[12] While our molecule is structurally different, the strategic use of functional groups for interfacial engineering is a common theme.

Experimental Evaluation Protocols

To rigorously assess the performance of 4'-Trifluoromethoxy-biphenyl-4-carboxylic acid, a series of standardized experimental protocols should be employed.

Workflow for Material Characterization and Device Fabrication

Caption: Experimental workflow for evaluating 4'-Trifluoromethoxy-biphenyl-4-carboxylic acid.

Detailed Experimental Protocols

1. Synthesis and Purification:

• Synthesis: The synthesis can be achieved via a Suzuki coupling reaction between 4-carboxyphenylboronic acid and 1-bromo-4-(trifluoromethoxy)benzene in the presence of a palladium catalyst.

• Purification: The crude product should be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to achieve high purity, which is critical for electronic applications. Further purification by temperature-gradient sublimation may be necessary for OLED applications.

2. Physicochemical Characterization:

• Structural Verification: ¹H NMR, ¹³C NMR, and FTIR spectroscopy to confirm the molecular structure.

• Optical Properties: UV-Vis absorption and photoluminescence (PL) spectroscopy in solution and thin-film form to determine the optical bandgap and emission properties.

• Electrochemical Properties: Cyclic voltammetry (CV) to determine the HOMO and LUMO energy levels. These are crucial for predicting charge injection barriers in devices.

• Thermal Properties: Differential Scanning Calorimetry (DSC) to identify phase transitions (e.g., melting point, glass transition, liquid crystalline phases) and Thermogravimetric Analysis (TGA) to assess thermal stability.

3. Device Fabrication and Performance Evaluation:

• OLED Fabrication:

  • Substrate cleaning (ITO-coated glass).

  • Spin-coating or thermal evaporation of a hole-injection layer (e.g., PEDOT:PSS).

  • Spin-coating or thermal evaporation of a hole-transporting layer (e.g., TPD).

  • Thermal evaporation of the emissive layer (host doped with an appropriate emitter).

  • Thermal evaporation of the test compound as an electron-transporting layer.

  • Thermal evaporation of an electron-injection layer (e.g., LiF) and a metal cathode (e.g., Al).

  • Evaluation: Measure current density-voltage-luminance (J-V-L) characteristics and external quantum efficiency (EQE).

• Perovskite Solar Cell Fabrication (n-i-p structure):

  • Substrate cleaning (FTO-coated glass).

  • Deposition of a compact TiO₂ layer.

  • Deposition of a mesoporous TiO₂ layer.

  • Infiltration of the perovskite precursor solution (e.g., MAPbI₃).

  • Deposition of the hole-transporting material (our test compound would be used here, likely with additives like Li-TFSI and tBP).

  • Thermal evaporation of a gold or silver top contact.

  • Evaluation: Measure current density-voltage (J-V) characteristics under simulated sunlight (AM 1.5G) to determine the power conversion efficiency (PCE), open-circuit voltage (Voc), short-circuit current density (Jsc), and fill factor (FF).

Quantitative Performance Comparison (Hypothetical Data)

The following table presents hypothetical performance metrics for 4'-Trifluoromethoxy-biphenyl-4-carboxylic acid in comparison to standard materials, based on the expected influence of its functional groups.

Application	Material	Key Performance Metric	Expected Performance of Test Compound	Rationale
OLED	Alq₃ (ETM)	Electron Mobility (cm²/Vs)	10⁻⁶ - 10⁻⁵	Biphenyl core and electron-withdrawing -OCF₃ group may facilitate electron transport.
TPBi (ETM)	LUMO Level (eV)	-2.8 to -3.0	The -OCF₃ group is expected to lower the LUMO energy level.
Perovskite Solar Cell	Spiro-OMeTAD (HTM)	Hole Mobility (cm²/Vs)	Lower than Spiro-OMeTAD	The molecule is designed for potential electron transport; hole mobility might not be its primary strength.
PCBM (ETL in inverted PSC)	PCE (%)	Potentially comparable	Carboxylic acid anchoring could improve interfacial contact and charge extraction.
Liquid Crystal Display	5CB	Nematic Range (°C)	Potentially high	Rigid core and polar groups are conducive to liquid crystallinity.

Logical Relationships in Material Design

Caption: Relationship between molecular structure, material properties, and device performance.

Conclusion and Future Outlook

4'-Trifluoromethoxy-biphenyl-4-carboxylic acid stands as a promising but underexplored candidate for various electronic applications. Its unique combination of a rigid charge-transporting core, a strongly electron-withdrawing group, and a versatile anchoring group warrants a thorough investigation. The experimental protocols outlined in this guide provide a clear roadmap for its systematic evaluation. While direct comparative data is not yet available, the analysis of structurally similar compounds suggests that this molecule could offer competitive or even superior performance in specific applications, particularly where interfacial engineering and control of electronic energy levels are critical. Future research should focus on the synthesis of high-purity material, detailed characterization of its properties, and its incorporation into proof-of-concept electronic devices. The insights gained from such studies will be invaluable in determining the ultimate potential of this intriguing molecule in the field of organic electronics.

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